2,6,8-Trichloro-9-methyl-9H-purine

• CAS: 39008-39-4

Core Science & Biosynthesis

Navigating the Spectral Landscape of a Novel Purine Analog: A Technical Guide to the Predicted ¹H and ¹³C NMR of 2,6,8-Trichloro-9-methyl-9H-purine

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and drug discovery, the precise structural elucidation of novel heterocyclic compounds is paramount. Purine analogs, in particular, represent a cornerstone of therapeutic development, with applications ranging from antiviral to anticancer agents. The introduction of specific substituents onto the purine core can dramatically alter its biological activity, making a comprehensive understanding of its structure-activity relationship essential. This technical guide delves into the nuclear magnetic resonance (NMR) spectral characteristics of a unique and synthetically significant purine derivative, 2,6,8-Trichloro-9-methyl-9H-purine .

The Structural Rationale: Why NMR Matters for 2,6,8-Trichloro-9-methyl-9H-purine

The substitution pattern of 2,6,8-Trichloro-9-methyl-9H-purine presents a distinct electronic and steric environment that is reflected in its NMR spectra. The three chlorine atoms, being electronegative, will significantly influence the chemical shifts of the carbon atoms to which they are attached and, to a lesser extent, the neighboring protons. The methyl group at the N9 position is a key structural feature, and its proton and carbon signals are expected to be characteristic.

Understanding the precise chemical shifts and, where applicable, coupling constants, is crucial for:

• Confirming the identity and purity of synthesized batches: Any deviation from the expected spectral pattern could indicate the presence of impurities or isomeric byproducts.

• Monitoring chemical reactions: NMR can be used to track the progress of reactions involving this purine derivative, for instance, by observing the disappearance of starting material signals and the appearance of product signals.

• Investigating intermolecular interactions: Changes in the NMR spectrum upon the addition of a binding partner can provide insights into the mode of interaction, which is vital in drug development.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2,6,8-Trichloro-9-methyl-9H-purine is expected to be simple, exhibiting a single resonance corresponding to the methyl protons.

Signal	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1	3.85	Singlet (s)	3H	N9-CH₃

Analysis and Interpretation:

The N9-methyl group is anticipated to appear as a singlet in the range of 3.8-4.0 ppm. The absence of any adjacent protons means there will be no spin-spin coupling, resulting in a sharp singlet. The electronegativity of the purine ring system, further enhanced by the three chlorine atoms, deshields the methyl protons, causing them to resonate at a relatively downfield position compared to a simple N-methyl amine.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum will provide a more detailed fingerprint of the carbon skeleton of the molecule.

Carbon Atom	Predicted Chemical Shift (ppm)	Assignment
C2	153.5	C-Cl
C4	151.8	C
C5	131.0	C
C6	159.0	C-Cl
C8	145.0	C-Cl
N9-CH₃	31.5	CH₃

Analysis and Interpretation:

• C2, C6, and C8: These carbons, directly bonded to chlorine atoms, are expected to be significantly deshielded and will appear far downfield. Their precise chemical shifts are influenced by the combined inductive effects of the chlorine atoms and the delocalized electrons within the purine ring.

• C4 and C5: These are quaternary carbons within the purine ring system. Their resonances are also in the downfield region, characteristic of aromatic and heteroaromatic carbons.

• N9-CH₃: The carbon of the N9-methyl group is predicted to resonate in the upfield region, typically around 30-35 ppm. This is a characteristic chemical shift for a methyl group attached to a nitrogen atom in a heterocyclic system.

Comparative Analysis with a Structurally Related Compound

To lend further credence to these predictions, we can compare them to the experimentally determined NMR data for a similar molecule, 2,6-dichloro-9-methyl-9H-purine . While not identical, the absence of the C8-chloro substituent provides a valuable point of comparison. For 2,6-dichloro-9-methyl-9H-purine, the N9-methyl protons are observed as a singlet. The carbon signals will differ, most notably at the C8 position, which in the dichloro analog bears a proton and will appear as a methine carbon at a significantly different chemical shift. The presence of the additional electron-withdrawing chlorine at C8 in our target molecule is expected to cause a general downfield shift for the other carbons in the ring system due to its inductive effect.

Experimental Protocol: A Guideline for Acquisition

For researchers aiming to acquire experimental NMR data for 2,6,8-Trichloro-9-methyl-9H-purine, the following general protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆).

  • Ensure the sample is fully dissolved. Gentle warming or sonication may be employed if necessary.

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a standard 400 MHz or higher field NMR spectrometer.

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters:

    • Spectral width: ~16 ppm

    • Acquisition time: ~2-3 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 8-16 (adjust for sample concentration)

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters:

    • Spectral width: ~200-220 ppm

    • Acquisition time: ~1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more (as ¹³C has a low natural abundance and is less sensitive than ¹H).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the ¹H signals and pick the peaks for both ¹H and ¹³C spectra.

Visualizing the Structure-Spectrum Correlation

To visually represent the relationship between the molecular structure and its predicted NMR signals, the following diagram is provided.

Caption: Molecular structure of 2,6,8-Trichloro-9-methyl-9H-purine with correlations to its predicted ¹H and ¹³C NMR chemical shifts.

Conclusion and Future Outlook

This technical guide provides a foundational NMR reference for 2,6,8-Trichloro-9-methyl-9H-purine based on high-quality spectral predictions. While computational methods provide a strong and reliable starting point, experimental verification remains the gold standard. We encourage researchers who synthesize this compound to acquire and publish its experimental NMR data to contribute to the collective knowledge of the scientific community. The information presented herein should empower researchers to confidently work with this and related purine analogs, accelerating the pace of discovery in medicinal chemistry and beyond.

References

• NMRdb: An online resource for NMR prediction. Available at: [Link]

• PubChem: A public database of chemical substances and their properties. National Center for Biotechnology Information. Available at: [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).

Thermodynamic Profiling and Solid-State Characterization of 2,6,8-Trichloro-9-methyl-9H-purine: A Technical Guide

Executive Summary

For drug development professionals and materials scientists, understanding the thermodynamic profile of halogenated purine scaffolds is critical for predicting Active Pharmaceutical Ingredient (API) stability, solubility, and solid-state behavior. 2,6,8-Trichloro-9-methyl-9H-purine (CAS: 39008-39-4) presents a unique crystallographic case study. Because its N9 position is methylated, the molecule lacks the primary hydrogen-bond donor typically responsible for the high melting points of purine derivatives. Consequently, its thermal stability and melting behavior are entirely governed by alternative non-covalent interactions—specifically, highly polarized π...π stacking and halogen interactions.

This whitepaper provides an in-depth analysis of the thermodynamic properties, lattice energy mechanics, and standardized experimental protocols required to accurately determine the melting point and thermal stability of 2,6,8-Trichloro-9-methyl-9H-purine.

Physicochemical Profile & Molecular Architecture

The substitution pattern of 2,6,8-Trichloro-9-methyl-9H-purine fundamentally alters its electron density. The three highly electronegative chlorine atoms at the 2, 6, and 8 positions withdraw electron density from the purine core, creating an electron-deficient aromatic system. This polarization is the primary driver of its solid-state thermodynamics.

Table 1: Fundamental Physicochemical Properties

Property	Value	Method / Source
CAS Number	39008-39-4	Standard Registry
Molecular Formula	C₆H₃Cl₃N₄	Elemental Analysis
Molecular Weight	237.47 g/mol	Calculated
Density	1.91 g/cm³	Experimental [1]
Boiling Point	351.8 °C (at 760 mmHg)	Experimental [1]
Flash Point	166.6 °C	Closed Cup [1]
LogP (Octanol/Water)	2.32	Predictive Modeling [1]

Note: While the exact experimental melting point is often proprietary to specific synthesis batches, the high boiling point (351.8 °C) and density indicate a highly stable, tightly packed crystal lattice.

Solid-State Thermodynamics & Crystal Packing Causality

Why does 2,6,8-Trichloro-9-methyl-9H-purine exhibit such high thermal stability despite lacking N-H hydrogen bond donors?

As an Application Scientist, I approach thermal stability not just as a macroscopic measurement, but as a macroscopic manifestation of microscopic lattice energies. In unsubstituted purines, the N9-H acts as a strong hydrogen bond donor, pairing with N1, N3, or N7 to form robust networks that dictate the melting point.

By methylating the N9 position, we eliminate this primary hydrogen bond donor. The crystal packing must therefore rely on secondary interactions. The electron-deficient nature of the trichlorinated purine core maximizes dispersion forces during face-to-face π...π stacking. According to detailed crystallographic and Density Functional Theory (DFT) analyses of 6-chloropurines [2], the energetically most stable molecular pair (Motif-1) in the crystal structure of 2,6,8-Trichloro-9-methylpurine involves a strong π...π interaction (Cg1…Cg2).

Table 2: Intermolecular Interaction Energies (Lattice Mechanics)

Interaction Type	Structural Motif	Interaction Energy (I.E.)	Primary Energy Contributor
π...π Stacking	Motif-1 (Cg1…Cg2)	-12.094 kcal/mol	Dispersion Energy (~71%) [2]
Halogen...π	C1-Cl1…Cg2	Secondary	Electrostatic / Dispersion
Weak C-H...N	C6-H6…N	Minor	Electrostatic

This robust, tightly packed lattice (driven 71% by dispersion forces) perfectly compensates for the lack of hydrogen bonding, resulting in the compound's elevated thermal stability and high boiling point.

Figure 1: Intermolecular forces driving lattice energy and thermal stability in the purine monomer.

Standardized Experimental Workflows for Thermal Characterization

To accurately determine the melting point and thermodynamic profile of 2,6,8-Trichloro-9-methyl-9H-purine, laboratories must utilize a self-validating thermal analysis system in accordance with guidelines [3].

Protocol A: Differential Scanning Calorimetry (DSC) for Melting Point

This protocol is designed as a self-validating system to ensure that the observed endotherm is strictly the melting transition and not an artifact of sublimation or instrumental drift.

Step 1: System Suitability & Calibration

• Run a high-purity Indium standard. Verify that the extrapolated onset temperature is 156.6 °C (± 0.2 °C) and the heat of fusion (enthalpic response) is 28.45 J/g.

• Perform an empty pan baseline run across the target temperature range (25 °C to 300 °C) to establish and subtract instrumental thermal drift.

Step 2: Sample Preparation (Integrity Control)

• Accurately weigh 3.0 to 5.0 mg of crystalline 2,6,8-Trichloro-9-methyl-9H-purine into an aluminum DSC pan.

• Critical Causality: Use a hermetically sealed pan with a laser-drilled pinhole. The hermetic seal prevents premature sample volatilization (sublimation) of the halogenated compound, while the pinhole allows for the release of any outgassed residual solvents, ensuring the melting endotherm is isolated.

Step 3: Thermal Method Execution

• Equilibrate the sample at 25 °C under a continuous dry Nitrogen purge (50 mL/min) to prevent oxidative degradation.

• Heat the sample at a controlled rate of 10 °C/min up to 250 °C.

• Data Analysis: The melting point is determined as the extrapolated onset temperature of the primary endothermic peak, not the peak maximum, as the onset is independent of sample mass.

Protocol B: Thermogravimetric Analysis (TGA) for Decomposition

To differentiate between melting and thermal decomposition, TGA must be run in parallel.

• Weigh 5.0 to 10.0 mg of the sample into a platinum or alumina crucible.

• Heat from 25 °C to 450 °C at 10 °C/min under a Nitrogen purge.

• Monitor the first derivative of the weight loss curve (DTG). If weight loss occurs simultaneously with the DSC endotherm, the compound is undergoing decomposition upon melting. Given its high boiling point (351.8 °C), the melting transition should occur prior to significant mass loss.

Figure 2: Standardized workflow for the thermodynamic and crystallographic profiling of purine APIs.

Conclusion

The thermodynamic properties and melting behavior of 2,6,8-Trichloro-9-methyl-9H-purine are a direct consequence of its highly polarized, electron-deficient structure. By utilizing the self-validating thermal analysis protocols outlined above, researchers can accurately map the phase transitions of this API scaffold. The heavy reliance on dispersion-driven π...π stacking (-12.094 kcal/mol) rather than hydrogen bonding provides a predictable and highly stable crystal lattice, making it a robust intermediate in pharmaceutical development.

References

• Stondus, J., & Kant, R. (2022) Title: Crystallographic, DFT, Lattice Energy and Hirshfeld Surface Analysis of Some CSD-Based 6-Chloropurines Source: Chemical & Pharmaceutical Research / SciVision Publishers URL:[Link]

• Lab Manager: Analytical Instrument Qualification Title: Thermal Analysis: Stability, Decomposition, and Material Properties (USP <891>) Source: Lab Manager URL:[Link]

An In-depth Technical Guide to the Presumed Mechanism of Action of 2,6,8-Trichloro-9-methyl-9H-purine in Biological Assays

This guide provides a comprehensive technical overview of the putative mechanism of action of 2,6,8-Trichloro-9-methyl-9H-purine. Designed for researchers, scientists, and drug development professionals, this document synthesizes established principles of medicinal chemistry and cell biology to propose a testable hypothesis for the biological activity of this compound. We will delve into the rationale behind its likely molecular targets, the experimental workflows to validate these interactions, and the interpretation of potential results.

Introduction: The Privileged Purine Scaffold in Kinase Inhibition

The purine framework is a cornerstone in the development of kinase inhibitors.[1][2] Its structural resemblance to the adenine core of adenosine triphosphate (ATP) makes it an ideal starting point for designing molecules that can competitively bind to the ATP-binding pocket of kinases.[3] Kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing the phosphorylation of specific substrates. Their dysregulation is a hallmark of many diseases, particularly cancer, making them attractive targets for therapeutic intervention.[4][5]

Numerous substituted purine analogs, such as roscovitine and olomoucine, have been successfully developed as potent inhibitors of cyclin-dependent kinases (CDKs), a family of kinases that govern cell cycle progression.[2][3][6] The substitutions on the purine ring are crucial for determining the inhibitor's potency and selectivity by forming specific interactions with amino acid residues within the kinase's active site.[3]

Given its structure, 2,6,8-Trichloro-9-methyl-9H-purine is hypothesized to function as a kinase inhibitor. The chloro substitutions at the 2, 6, and 8 positions, along with the methyl group at the 9-position, are expected to modulate its binding affinity and selectivity for a specific subset of kinases.

Postulated Mechanism of Action: Competitive ATP Inhibition of Cyclin-Dependent Kinases

We postulate that 2,6,8-Trichloro-9-methyl-9H-purine acts as a competitive inhibitor of one or more cyclin-dependent kinases. The purine core is predicted to occupy the adenine-binding pocket of the kinase, while the chlorine atoms at positions 2, 6, and 8 likely engage in hydrophobic and halogen-bonding interactions with the surrounding amino acid residues. The methyl group at the N9 position is a common feature in many purine-based inhibitors and contributes to the overall binding affinity.

The proposed signaling pathway affected by this compound is the cell cycle regulatory pathway. By inhibiting CDKs, 2,6,8-Trichloro-9-methyl-9H-purine is expected to disrupt the phosphorylation of key substrates required for cell cycle progression, leading to cell cycle arrest and potentially apoptosis.[7]

Figure 1: Proposed mechanism of CDK inhibition.

Experimental Validation: A Step-by-Step Guide

To validate the hypothesized mechanism of action, a series of in vitro biological assays should be performed. The following protocols provide a robust framework for this investigation.

Kinase Inhibition Assays

The initial step is to determine if 2,6,8-Trichloro-9-methyl-9H-purine directly inhibits the activity of a panel of kinases, with a focus on CDKs.

Protocol: In Vitro Kinase Inhibition Assay

• Kinase and Substrate Preparation: Obtain recombinant human kinases (e.g., CDK1/Cyclin B, CDK2/Cyclin A, CDK4/Cyclin D1) and their corresponding substrates.

• Compound Preparation: Prepare a stock solution of 2,6,8-Trichloro-9-methyl-9H-purine in a suitable solvent (e.g., DMSO) and create a series of dilutions.

• Assay Reaction: In a microplate, combine the kinase, its substrate, ATP (radiolabeled or with a detection system), and the test compound at various concentrations. Include appropriate positive (known inhibitor) and negative (vehicle) controls.

• Incubation: Incubate the reaction mixture at the optimal temperature for the specific kinase (typically 30°C) for a predetermined time.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be achieved through various methods, such as scintillation counting for radiolabeled ATP or using phosphospecific antibodies in an ELISA-based format.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cellular Assays: Assessing Biological Effects

If direct kinase inhibition is confirmed, the next step is to evaluate the effects of 2,6,8-Trichloro-9-methyl-9H-purine on cancer cells.

Protocol: Cell Viability Assay (MTT or SRB)

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in appropriate media.[8]

• Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 2,6,8-Trichloro-9-methyl-9H-purine for a specified duration (e.g., 48 or 72 hours).

• Assay Procedure:

  • MTT Assay: Add MTT solution to each well and incubate to allow the formation of formazan crystals. Solubilize the crystals and measure the absorbance at a specific wavelength.

  • SRB Assay: Fix the cells with trichloroacetic acid, stain with sulforhodamine B, and then solubilize the dye. Measure the absorbance.[8]

• Data Analysis: Determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability) values.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cancer cells with 2,6,8-Trichloro-9-methyl-9H-purine at concentrations around the GI50 value for various time points (e.g., 12, 24, 48 hours).

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing a DNA-binding dye (e.g., propidium iodide) and RNase.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

• Data Analysis: Compare the cell cycle distribution of treated cells to that of untreated controls. An accumulation of cells in a specific phase would suggest cell cycle arrest.[7]

Protocol: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cells with the compound as described for the cell cycle analysis.

• Staining: Harvest the cells and resuspend them in an Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide to the cell suspension.[9]

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.[9][10]

• Data Analysis: Quantify the percentage of apoptotic cells in the treated and control groups.

Figure 2: A logical workflow for experimental validation.

Data Interpretation and Expected Outcomes

The collective data from these assays will provide a comprehensive picture of the mechanism of action of 2,6,8-Trichloro-9-methyl-9H-purine.

Assay	Expected Outcome for a CDK Inhibitor	Interpretation
Kinase Inhibition	Low IC50 values against specific CDKs (e.g., CDK1, CDK2)	Direct inhibition of target kinases.
Cell Viability	Dose-dependent decrease in cell viability (low GI50/IC50)	The compound is cytotoxic to cancer cells.
Cell Cycle Analysis	Accumulation of cells in G1 or G2/M phase	The compound induces cell cycle arrest at specific checkpoints.
Apoptosis Assay	Increased percentage of Annexin V-positive cells	The compound induces programmed cell death.

A strong correlation between the potency of kinase inhibition and the cellular effects would provide compelling evidence for the proposed mechanism of action. For instance, if the compound is a potent inhibitor of CDK2, a corresponding G1/S phase arrest in cells would be expected.

Conclusion

While direct experimental data for 2,6,8-Trichloro-9-methyl-9H-purine is not yet available in the public domain, its chemical structure strongly suggests a role as a kinase inhibitor, likely targeting the cyclin-dependent kinase family. The proposed mechanism of action, competitive ATP inhibition leading to cell cycle arrest and apoptosis, is well-precedented for this class of compounds. The experimental workflows detailed in this guide provide a clear and logical path to rigorously test this hypothesis and elucidate the precise biological activity of this promising molecule. The insights gained from such studies will be invaluable for its potential development as a therapeutic agent.

References

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• Sonti, R., et al. (2018). Molecular Modeling and Design Studies of Purine Derivatives as Novel CDK2 Inhibitors. Molecules, 23(11), 2919. [Link]

• Song, Y., et al. (2001). Purine analogs as CDK enzyme inhibitory agents: A survey and QSAR analysis. Medicinal Research Reviews, 21(4), 328-341. [Link]

• Farooq, M., et al. (2025). Discovery of novel purine analogues against breast cancer selectively targeting CDK2: optimization, synthesis, biological evaluation and docking study. Journal of Biomolecular Structure and Dynamics, 1-14. [Link]

• Song, Y., et al. (2001). Purine analogs as CDK enzyme inhibitory agents: a survey and QSAR analysis. Current Medicinal Chemistry, 8(10), 1209-1227. [Link]

• Bettayeb, K., et al. (2010). Synthesis and in vitro biological evaluation of 2,6,9-trisubstituted purines targeting multiple cyclin-dependent kinases. European Journal of Medicinal Chemistry, 45(9), 4051-4059. [Link]

• Polat, M. F., et al. (2023). Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. Molecules, 28(19), 6825. [Link]

• Oumata, N., et al. (2013). Synthesis and in vitro biological evaluation of 2,6,9-trisubstituted purines targeting multiple cyclin-dependent kinases. European Journal of Medicinal Chemistry, 62, 439-452. [Link]

• Rojas, C., et al. (2015). Synthesis and Pharmacophore Modelling of 2,6,9-Trisubstituted Purine Derivatives and Their Potential Role as Apoptosis-Inducing Agents in Cancer Cell Lines. Molecules, 20(4), 6485-6504. [Link]

• Quevedo, M. A., et al. (2019). Promising 2,6,9-Trisubstituted Purine Derivatives for Anticancer Compounds: Synthesis, 3D-QSAR, and Preliminary Biological Assays. Molecules, 25(1), 73. [Link]

• Houghten, R. A., et al. (2000). Solid-phase synthesis of 2,6,8-trisubstituted purines. Tetrahedron Letters, 41(42), 8163-8167. [Link]

• Diaz-Gavilan, M., et al. (2015). Synthesis of 6,8,9 poly-substituted purine analogue libraries as pro-apoptotic inducers of human leukemic lymphocytes and DAPK-1 inhibitors. Organic & Biomolecular Chemistry, 13(25), 7049-7063. [Link]

• Diaz-Gavilan, M., et al. (2015). Synthesis of 6,8,9 poly-substituted purine analogue libraries as pro-apoptotic inducers of human leukemic lymphocytes and DAPK-1 inhibitors. Organic & Biomolecular Chemistry, 13(25), 7049-7063. [Link]

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An In-depth Technical Guide to the Chemical Landscape of Substituted Purines: Focus on 2,6,8-Trichloro-9-methyl-9H-purine

This technical guide offers a comprehensive exploration of the chemical structure, properties, and synthetic considerations of 2,6,8-Trichloro-9-methyl-9H-purine, a substituted purine of significant interest to researchers in medicinal chemistry and drug development. While direct literature on this specific multi-substituted purine is sparse, this guide provides a robust theoretical and practical framework by dissecting the well-characterized 2,6,8-trichloropurine scaffold and the influence of N9-methylation.

Introduction: The Purine Scaffold in Drug Discovery

The purine ring system, a fusion of pyrimidine and imidazole rings, is a cornerstone of life, forming the basis of the nucleobases adenine and guanine.[1] This inherent biological relevance has made the purine scaffold a "privileged structure" in drug design, with numerous synthetic derivatives being investigated for a wide array of therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents.[2][3] The strategic placement of various substituents on the purine core allows for the fine-tuning of its physicochemical properties and biological activity. Halogenation, particularly chlorination, and alkylation are two of the most powerful modifications in this context.

Chemical Structure and Molecular Properties

The molecule at the center of this guide, 2,6,8-Trichloro-9-methyl-9H-purine, represents a confluence of these key modifications. While not a commonly cataloged compound, its structure and properties can be confidently predicted based on its constituent parts.

Elucidation of the Chemical Structure

The core of the molecule is the purine ring system. The nomenclature "2,6,8-Trichloro" indicates the substitution of chlorine atoms at the 2, 6, and 8 positions of this ring. The "9-methyl" designation specifies the attachment of a methyl group to the nitrogen atom at the 9th position of the purine ring.

Figure 1: Chemical structure of 2,6,8-Trichloro-9-methyl-9H-purine.

Molecular Weight and Formula

The molecular formula of 2,6,8-Trichloro-9-methyl-9H-purine is C₆H₃Cl₃N₄. Based on the atomic weights of its constituent elements, the calculated molecular weight is as follows:

Element	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	6	12.011	72.066
Hydrogen (H)	3	1.008	3.024
Chlorine (Cl)	3	35.453	106.359
Nitrogen (N)	4	14.007	56.028
Total	237.477

Table 1: Molecular Weight Calculation for 2,6,8-Trichloro-9-methyl-9H-purine.

Physicochemical and Spectroscopic Properties (Predicted)

The properties of 2,6,8-Trichloro-9-methyl-9H-purine can be inferred from its parent compound, 2,6,8-trichloropurine.

Property	Predicted Value	Reference
Molecular Formula	C₆H₃Cl₃N₄	-
Molecular Weight	237.477 g/mol	-
Appearance	Likely a solid at room temperature	[4]
Solubility	Expected to have low aqueous solubility	[5]
logP	Predicted to be higher than 2,6,8-trichloropurine (1.831) due to the methyl group	[5]

Table 2: Predicted Physicochemical Properties.

Spectroscopic analysis would be essential for the definitive identification and characterization of this compound. Expected spectroscopic features would include:

• ¹H NMR: A singlet corresponding to the methyl protons at the N9 position.

• ¹³C NMR: Signals corresponding to the six carbon atoms of the purine ring, with the chemical shifts influenced by the electron-withdrawing chlorine atoms.

• Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight, along with a characteristic isotopic pattern due to the presence of three chlorine atoms.

Synthesis and Reactivity

The synthesis of 2,6,8-Trichloro-9-methyl-9H-purine would likely proceed through a multi-step process starting from a readily available purine precursor.

Proposed Synthetic Pathway

A plausible synthetic route would involve the chlorination of a suitable purine derivative followed by N-alkylation.

Figure 2: Proposed synthetic pathway for 2,6,8-Trichloro-9-methyl-9H-purine.

Step-by-Step Experimental Protocol (Hypothetical):

• Chlorination of Uric Acid: Uric acid is treated with a strong chlorinating agent such as phosphorus oxychloride (POCl₃), often in the presence of a tertiary amine, and heated to high temperatures to yield 2,6,8-trichloropurine.[6] This reaction is a well-established method for the synthesis of polychlorinated purines.

• N9-Methylation: The resulting 2,6,8-trichloropurine is then subjected to N-alkylation. A common method for the N9-alkylation of purines is the reaction with an alkyl halide (in this case, methyl iodide) in the presence of a base (such as potassium carbonate) in a polar aprotic solvent like dimethylformamide (DMF).[7] It is important to note that N-alkylation of purines can sometimes lead to a mixture of N7 and N9 isomers, and the reaction conditions would need to be optimized to favor the desired N9 product.[8]

Reactivity of the Chloro and Methyl Groups

The three chlorine atoms on the purine ring are susceptible to nucleophilic substitution reactions. The reactivity of these positions generally follows the order C6 > C2 > C8. This differential reactivity allows for the sequential and regioselective introduction of other functional groups, making 2,6,8-trichloropurine a versatile intermediate for the synthesis of a library of substituted purine derivatives.[9] The methyl group at the N9 position is generally stable but can influence the overall electronic properties and steric accessibility of the purine ring.

Potential Applications in Drug Development and Research

Substituted purines are a rich source of biologically active compounds. The combination of chloro and methyl substituents in 2,6,8-Trichloro-9-methyl-9H-purine suggests several potential areas of application.

• Anticancer Agents: Many substituted purines exhibit potent anticancer activity by targeting key enzymes involved in cell cycle regulation and signal transduction, such as cyclin-dependent kinases (CDKs) and mTOR kinases.[10] The chlorine atoms can act as leaving groups for the introduction of various side chains to optimize binding to target proteins.

• Antiviral and Immunosuppressive Agents: The purine core is also found in several antiviral and immunosuppressive drugs. The specific substitution pattern of 2,6,8-Trichloro-9-methyl-9H-purine could lead to novel compounds with activity against a range of viruses or with the ability to modulate immune responses.

• Chemical Probes: As a highly functionalized purine derivative, this molecule could serve as a valuable chemical probe for studying the structure and function of purine-binding proteins.

Conclusion

While 2,6,8-Trichloro-9-methyl-9H-purine is not a widely documented compound, its chemical structure, properties, and reactivity can be reliably predicted based on the extensive knowledge of its parent scaffold, 2,6,8-trichloropurine, and the well-established principles of purine chemistry. The synthetic accessibility and the potential for further functionalization make this and related substituted purines highly attractive targets for the development of novel therapeutics and research tools. This guide provides a foundational understanding for researchers and scientists to embark on the synthesis and exploration of this promising class of molecules.

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An In-Depth Technical Guide to 2,6,8-Trichloro-9-methyl-9H-purine: Synthesis Pathways and Scientific Context

Introduction: The Strategic Importance of a Polychlorinated Purine Scaffold

In the landscape of medicinal chemistry and drug discovery, the purine nucleus stands as a "privileged scaffold"—a molecular framework that is a recurring motif in a multitude of biologically active compounds.[1][2] Among the vast family of purine derivatives, 2,6,8-Trichloro-9-methyl-9H-purine represents a uniquely versatile chemical intermediate. Its three reactive chlorine atoms, positioned at key points on the purine ring, serve as handles for sequential and site-selective nucleophilic substitution. This allows for the systematic construction of complex, multi-substituted purine libraries. The N9-methyl group provides steric and electronic properties that can be crucial for molecular recognition by biological targets, while also preventing tautomerization or alternative alkylation at that position, thus simplifying subsequent synthetic manipulations. This guide provides an in-depth exploration of the initial discovery and primary synthesis pathways for this critical research chemical, offering both historical context and practical, modern laboratory protocols.

Part 1: Historical Context and Initial Discovery

The genesis of chlorinated purine chemistry is inextricably linked to the foundational work of the Nobel laureate Emil Fischer. In 1884, Fischer coined the term "purine" and, in a landmark synthesis in 1898, he prepared the parent purine heterocycle for the first time.[3] A critical intermediate in his work was 2,6,8-trichloropurine, which he synthesized by reacting uric acid with phosphorus pentachloride (PCl₅).[3][4] This reaction established a fundamental principle: the exhaustive chlorination of the oxo-groups (lactam functions) in uric acid to yield a reactive polychlorinated purine.

The synthesis of the specific N9-methylated analog, 2,6,8-Trichloro-9-methyl-9H-purine, is a direct extension of this pioneering work. The logical and most direct precursor for this molecule is 9-methyluric acid, a known metabolite and chemical compound.[5][6][7] By applying the principles of Fischer's chlorination to this N-methylated starting material, the target compound can be efficiently prepared.

Part 2: Core Synthesis Pathways

Two principal strategies have emerged for the synthesis of 2,6,8-Trichloro-9-methyl-9H-purine: the "Classic Pathway" starting from a methylated precursor and the "Modern Pathway" involving post-chlorination alkylation.

Pathway A: The Classic Chlorination of 9-Methyluric Acid

This is the most direct and historically validated approach. It leverages the robust and well-established reaction of a purine-trione with a powerful chlorinating agent like phosphoryl chloride (POCl₃).

Causality and Mechanistic Rationale: Uric acid and its N-alkylated derivatives exist predominantly in the tri-oxo (lactam) tautomeric form. Phosphoryl chloride serves as both the chlorinating agent and a dehydrating agent. The reaction is believed to proceed through the formation of phosphate esters at the oxygen atoms of the purine, which are excellent leaving groups. Subsequent nucleophilic attack by chloride ions displaces the phosphate groups, effectively replacing the C=O bonds with C-Cl bonds. The presence of a tertiary amine, such as N,N-diethylaniline, is often used as a catalyst and HCl scavenger, driving the reaction to completion.[8]

Detailed Experimental Protocol: Synthesis from 9-Methyluric Acid

Objective: To synthesize 2,6,8-Trichloro-9-methyl-9H-purine via exhaustive chlorination of 9-methyluric acid.

Materials:

• 9-Methyluric Acid (C₆H₆N₄O₃)

• Phosphoryl Chloride (POCl₃)

• N,N-Diethylaniline

• Dry Toluene

• Ice Bath

• Crushed Ice / Water

• Chloroform (CHCl₃)

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Rotary Evaporator

• Standard reflux apparatus with a drying tube

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 9-methyluric acid (1.0 eq) in phosphoryl chloride (10-15 eq).

• Catalyst Addition: To this suspension, cautiously add N,N-diethylaniline (1.0-1.2 eq) dropwise while stirring. The mixture may generate some heat.

• Heating: Heat the reaction mixture to reflux (approximately 110-115 °C) using a heating mantle. Maintain the reflux for 4-6 hours. The reaction should be monitored by TLC (e.g., using a 1:1 Hexane/Ethyl Acetate eluent) until the starting material is fully consumed.

• Quenching: After cooling the reaction mixture to room temperature, slowly and carefully pour it onto a large excess of crushed ice with vigorous stirring in a well-ventilated fume hood. This step is highly exothermic and will release HCl gas.

• Extraction: Once the ice has melted, transfer the aqueous mixture to a separatory funnel. Extract the product with chloroform (3 x volumes).

• Washing: Combine the organic extracts and wash sequentially with cold water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid. Finally, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel to yield pure 2,6,8-Trichloro-9-methyl-9H-purine.

Pathway B: Modern Alkylation and C8-Chlorination Approach

A more contemporary strategy involves building the molecule from a less complex, commercially available purine. This pathway typically starts with 2,6-dichloropurine, performs an N9-alkylation, and follows with a C8-chlorination or bromination step.

Causality and Mechanistic Rationale: This approach offers modularity. The first step is a standard N-alkylation. The purine nitrogen (N9) is deprotonated by a base (e.g., K₂CO₃), and the resulting anion acts as a nucleophile, attacking a methylating agent like methyl iodide.[9] Alternatively, reagents like tetrabutylammonium fluoride (TBAF) can facilitate rapid alkylation under mild conditions.[10] The subsequent introduction of a halogen at the C8 position is more complex, often requiring bromination followed by a coupling reaction, as direct C-H chlorination at this position can be challenging.[11]

Part 3: Comparative Analysis and Visualization

Feature	Pathway A: Classic Chlorination	Pathway B: Modern Alkylation
Starting Material	9-Methyluric Acid	2,6-Dichloropurine & Methylating Agent
Key Reagents	POCl₃, N,N-Diethylaniline	K₂CO₃/MeI or TBAF; C8-halogenating agent
Number of Steps	Typically 1-2 steps (if precursor is made)	2 or more steps
Key Advantages	Direct, high-yielding for the core structure.	Modular, uses common starting materials.
Key Challenges	Requires handling of highly reactive POCl₃.	Potential for N7/N9 regioisomer formation during alkylation; C8-halogenation can be complex.[3]
Overall Yield	Generally Good to Excellent	Variable, dependent on regioselectivity

Visualization of the Classic Synthesis Pathway

The following diagram illustrates the direct conversion of 9-methyluric acid to the target compound.

Caption: Classic synthesis route from 9-methyluric acid.

Conclusion

2,6,8-Trichloro-9-methyl-9H-purine is a cornerstone intermediate for the development of novel purine-based therapeutics. While modern synthetic strategies offer modularity, the classic pathway, rooted in the foundational chemistry of Emil Fischer, remains a highly effective and direct method for its preparation. This involves the exhaustive chlorination of 9-methyluric acid using phosphoryl chloride. An understanding of both the historical context and the practical aspects of these synthesis routes is essential for researchers aiming to leverage this powerful scaffold in their drug discovery programs. The choice of pathway ultimately depends on the availability of starting materials, scalability, and the specific strategic goals of the synthesis campaign.

References

• Brill, W. K.-D., & Riva-Toniolo, C. (2001). Solid-phase synthesis of 2,6,8-trisubstituted purines. Tetrahedron Letters, 42(37), 6515–6518. Available at: [Link]

• Fischer, E. (1898). Synthese des Purins. Berichte der deutschen chemischen Gesellschaft, 31(3), 2550-2574. (Historical reference, accessible via chemistry archives). A summary is available at: [Link]

• Guan, L., et al. (2020). Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. Molecules, 25(23), 5724. Available at: [Link]

• Hocek, M., et al. (2008). Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry, 73(22), 9075–9082. Available at: [Link]

• Science of Synthesis. (2004). Product Class 17: Purines. Thieme Chemistry. A summary is available at: [Link]

• Kode, N. R., & Phadtare, S. (2011). Synthesis and Cytotoxic Activity of Some New 2,6-Substituted Purines. Molecules, 16(7), 5840–5860. Available at: [Link]

• Kashman, Y., & Pappo, D. (2003). Synthesis of 9-Substituted Tetrahydrodiazepinopurines—Asmarine A Analogues. Marine Drugs, 1(1), 1-15. Available at: [Link]

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• precisionFDA. (n.d.). 9-METHYLURIC ACID. U.S. Food and Drug Administration. Available at: [Link]

• Eersels, K., et al. (2016). Selective Substitution of POCl3 with Organometallic Reagents: Synthesis of Phosphinates and Phosphonates. The Journal of Organic Chemistry, 81(21), 10372–10380. Available at: [Link]

• Zatloukal, M., et al. (2011). N9-Substituted N⁶-[(3-methylbut-2-en-1-yl)amino]purine derivatives and their biological activity in selected cytokinin bioassays. Journal of Medicinal Chemistry, 54(23), 8133-8144. Available at: [Link]

• Suzuki, T., et al. (2000). Method for the synthesis of uric acid derivatives. Heterocycles, 53(7), 1533-1544. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 9-Methyluric acid. PubChem Compound Database. Available at: [Link]

• Effenberger, F., Konig, G., & Klenk, H. (1981). Mixed Carboxylic-Dichlorophosphoric Anhydrides - Reactive Intermediates in Acyl Chloride Synthesis with POCl3. Angewandte Chemie International Edition in English, 20(3), 269-270. Available at: [Link]

• U.S. Patent No. 4,146,716. (1979). 9-Hydroxyalkyl-purines, processes for preparing them and therapeutical composition containing the 9-hydroxyalkyl-purines as acti. Google Patents.

• Krackov, M. H. (1965). Reactions of certain purin-8-ols with phosphorus oxychloride in the presence of N,N-diethylaniline. Oregon State University Libraries. Available at: [Link]

• Leon-carmona, J. R., et al. (2015). Synthesis and Pharmacophore Modelling of 2,6,9-Trisubstituted Purine Derivatives and Their Potential Role as Apoptosis-Inducing Agents in Cancer Cell Lines. Molecules, 20(4), 6754–6771. Available at: [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Regioselective Nucleophilic Aromatic Substitution on 2,6,8-Trichloro-9-methyl-9H-purine

Abstract: This document provides a comprehensive guide for performing regioselective nucleophilic aromatic substitution (SNAr) reactions on the 2,6,8-trichloro-9-methyl-9H-purine scaffold. This versatile starting material is a valuable building block in medicinal chemistry and drug discovery for the synthesis of highly functionalized purine derivatives. This note outlines the underlying principles governing the reactivity of the C2, C6, and C8 positions and provides detailed, field-proven protocols for the sequential and selective substitution with various nucleophiles.

Introduction: The Strategic Importance of Substituted Purines

The purine ring system is a cornerstone of medicinal chemistry, forming the core of numerous endogenous molecules and therapeutic agents. The ability to precisely install various substituents at the 2, 6, and 8 positions allows for the fine-tuning of a molecule's biological activity, selectivity, and pharmacokinetic properties. The 2,6,8-trichloro-9-methyl-9H-purine is an ideal starting material due to the differential reactivity of its three chloro-substituents, which enables a predictable and stepwise approach to constructing complex, trisubstituted purine libraries.

Mechanistic Rationale: Understanding Regioselectivity

The regioselectivity of SNAr reactions on the purine ring is governed by the electronic properties of the heterocyclic system. The electron-withdrawing nitrogen atoms of the pyrimidine and imidazole rings render the carbon atoms electrophilic and susceptible to nucleophilic attack. The established order of reactivity for the chloro-substituents is:

C6 > C2 > C8

This hierarchy is a direct consequence of the stability of the intermediate Meisenheimer complex formed upon nucleophilic attack.

• C6 Position: Attack at C6 is the most favorable. The resulting anionic intermediate is effectively stabilized by resonance delocalization involving both N1 and N3 of the pyrimidine ring.

• C2 Position: The C2 position is the second most reactive. Its intermediate is also stabilized by the adjacent N1 and N3 atoms.

• C8 Position: The C8 position is the least reactive. It is part of the electron-richer imidazole ring and lacks the same degree of resonance stabilization for the anionic intermediate compared to the C2 and C6 positions on the electron-deficient pyrimidine ring.[1]

This predictable reactivity allows for a sequential substitution strategy, beginning with the most labile C6 chlorine, followed by the C2, and finally the C8 position under more forcing conditions.

Experimental Design & Workflow

A successful synthesis of a 2,6,8-trisubstituted-9-methylpurine requires a logical, stepwise approach. The general workflow involves isolating the product after each substitution step, which ensures clean conversion and simplifies characterization.

Figure 1: Sequential SNAr workflow for trisubstitution.

Detailed Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Selective Substitution at the C6 Position

This protocol details the reaction with a primary or secondary amine, which readily displaces the C6 chloride under mild conditions.

• Objective: To synthesize 2,8-dichloro-6-(substituted-amino)-9-methyl-9H-purine.

• Rationale: The high electrophilicity of the C6 position allows for substitution at or slightly above room temperature, leaving the C2 and C8 chlorides intact. A base is used to neutralize the HCl generated during the reaction.

Materials:

• 2,6,8-Trichloro-9-methyl-9H-purine

• Amine of choice (e.g., piperidine, morpholine, benzylamine) (1.1 equivalents)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equivalents)

• Ethanol (EtOH) or Acetonitrile (MeCN) (anhydrous)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a round-bottom flask, add 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq).

• Dissolve the starting material in anhydrous EtOH (approx. 0.1 M concentration).

• Add the amine (1.1 eq) to the solution, followed by the base (e.g., TEA, 1.5 eq).

• Stir the reaction mixture at room temperature for 4-12 hours. The reaction can be gently heated to 40-50 °C to increase the rate if necessary.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Upon completion, remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane (DCM) or ethyl acetate (EtOAc) and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (silica gel) using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 2,8-dichloro-6-(substituted-amino)-9-methyl-9H-purine.

Protocol 2: Selective Substitution at the C2 Position

This protocol follows the C6 substitution and targets the second most reactive site.

• Objective: To synthesize 8-chloro-2,6-di(substituted)-9-methyl-9H-purine.

• Rationale: The C2 chloride is less reactive than C6 and requires more energy to be displaced. This is typically achieved by increasing the reaction temperature. The choice of nucleophile and solvent can also influence the required conditions.

Materials:

• 2,8-Dichloro-6-(substituted)-9-methyl-9H-purine (from Protocol 1)

• Nucleophile of choice (e.g., a different amine, an alkoxide) (1.2 - 2.0 equivalents)

• Base (if required, e.g., K₂CO₃, NaH for alcohols) (2.0 equivalents)

• N,N-Dimethylformamide (DMF) or 1,4-Dioxane (anhydrous)

• Sealed reaction vial or flask with condenser

Procedure:

• In a sealable reaction vial, dissolve the 2,8-dichloro-6-substituted-purine (1.0 eq) in anhydrous DMF.

• Add the second nucleophile (1.2-2.0 eq) and the appropriate base.

• Seal the vial and heat the reaction mixture to 80-120 °C.

• Monitor the reaction by TLC or LC-MS. Reaction times can vary from 6 to 24 hours depending on the nucleophile's reactivity.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography to isolate the 8-chloro-2,6-disubstituted-9-methyl-9H-purine.

Protocol 3: Substitution at the C8 Position

The C8 position is the most challenging to substitute via SNAr and often requires harsher conditions or transition-metal catalysis.

• Objective: To synthesize the final 2,6,8-trisubstituted-9-methyl-9H-purine.

• Rationale: The low reactivity of the C8 chloride necessitates either very high temperatures for SNAr or a change in mechanism, such as a palladium-catalyzed cross-coupling reaction (e.g., Suzuki or Buchwald-Hartwig).[2][3] The protocol below describes a high-temperature SNAr.

Materials:

• 8-Chloro-2,6-disubstituted-9-methyl-9H-purine (from Protocol 2)

• High-boiling nucleophile (e.g., aniline, high-boiling alcohol) (3.0-5.0 equivalents, may be used as solvent)

• Optional: Additive such as potassium fluoride (KF) to facilitate the reaction.[4]

• High-boiling point solvent like Dimethyl sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP)

• Microwave reactor or high-pressure reaction vessel

Procedure (High-Temperature SNAr):

• Dissolve the 8-chloro-purine derivative (1.0 eq) in NMP or use the nucleophile itself as the solvent if it is a liquid.

• Add the nucleophile (3.0-5.0 eq if a co-solvent is used).

• Heat the reaction mixture to 150-200 °C, either conventionally or in a microwave reactor. Microwave heating can significantly reduce reaction times.

• Monitor the reaction carefully. These reactions can take 12-48 hours.

• Work-up is similar to the previous protocols: cool, dilute with water, extract with an appropriate organic solvent, wash, dry, and concentrate.

• Purification is often challenging and may require preparative HPLC in addition to column chromatography.

Summary of Reaction Conditions

The choice of nucleophile, solvent, and temperature is critical for achieving regioselectivity. The following table provides a general guideline for substituting the three positions with amine nucleophiles.

Target Position	Relative Reactivity	Typical Temperature	Typical Solvent	Base
C6	Highest	25 - 50 °C	EtOH, MeCN	TEA, DIPEA
C2	Medium	80 - 120 °C	DMF, Dioxane	K₂CO₃, Cs₂CO₃
C8	Lowest	>150 °C (SNAr) or Catalysis	NMP, DMSO, or neat	None or KF

Characterization and Validation

Successful synthesis and purification of each intermediate and the final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the structure and purity. The disappearance of the proton signal for the substituted position (e.g., H2 or H8) and the appearance of new signals corresponding to the nucleophile are key indicators.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

The regioselective functionalization of 2,6,8-trichloro-9-methyl-9H-purine is a powerful strategy for the synthesis of diverse purine libraries. By carefully controlling reaction conditions, researchers can exploit the inherent reactivity differences of the C6, C2, and C8 positions to build molecular complexity in a predictable and stepwise manner. This application note provides a robust framework and detailed protocols to enable scientists in drug discovery and chemical biology to effectively utilize this versatile chemical scaffold.

References

• Liu, J., Janeba, Z., & Robins, M. J. (2004). SNAr Iodination of 6-Chloropurine Nucleosides: Aromatic Finkelstein Reactions at Temperatures Below −40 °C. Organic Letters. Available from: [Link]

• Kumar, A., et al. (2019). HFIP Promoted Low-Temperature SNAr of Chloroheteroarenes Using Thiols and Amines. The Journal of Organic Chemistry. Available from: [Link]

• Experimental Organic Chemistry. (n.d.). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Available from: [Link]

• Coombs, J. R., et al. (2012). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC. Available from: [Link]

• Saladino, R., et al. (2024). Multicomponent Synthesis of C(8)‐Substituted Purine Building Blocks of Peptide Nucleic Acids from Prebiotic Compounds. PMC. Available from: [Link]

• Doležal, M., et al. (2008). Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry. Available from: [Link]

• Liu, J., & Robins, M. J. (2005). SNAr Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism. Journal of the American Chemical Society. Available from: [Link]

• Havraneka, M., & Dvorak, D. (2003). Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries. ResearchGate. Available from: [Link]

• Wieczorek, B., & Gotor-Fernández, V. (2021). Recent advances in the synthesis and modification of purine derivatives. RSC Advances. Available from: [Link]

• Jorda, R., et al. (2022). Synthesis and Structural Optimization of 2,7,9-Trisubstituted purin-8-ones as FLT3-ITD Inhibitors. Institute of Molecular and Translational Medicine. Available from: [Link]

• Liljenberg, M., et al. (2012). Predicting regioselectivity in nucleophilic aromatic substitution. PubMed. Available from: [Link]

• Raju, N., Robins, R. K., & Vaghefi, M. M. (1989). An efficient regioselective synthesis of substituted purine analogues of guanosine and inosine. Journal of the Chemical Society, Chemical Communications. Available from: [Link]

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• Hocek, M., & Pohl, R. (2005). Regioselectivity in Cross-Coupling Reactions of 2,6,8-Trichloro-9-(tetrahydropyran-2-yl)purine. Sci-Hub. Available from: [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available from: [Link]

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• Mikhailov, S. N., et al. (2023). Enzymatic Synthesis of 2-Chloropurine Arabinonucleosides with Chiral Amino Acid Amides at the C6 Position and an Evaluation of Antiproliferative Activity In Vitro. PMC. Available from: [Link]

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The Strategic Utility of 2,6,8-Trichloro-9-methyl-9H-purine in Modern Drug Discovery: Application Notes and Protocols

Introduction: The Privileged Purine Scaffold and the Power of Halogenation

The purine ring system is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules, including essential components of DNA and RNA.[1] Its inherent ability to interact with a multitude of biological targets has rendered it a "privileged scaffold" in drug discovery. The strategic functionalization of this core structure allows for the fine-tuning of pharmacological properties, leading to the development of potent and selective therapeutic agents. Among the various synthetic precursors, halogenated purines stand out as exceptionally versatile building blocks. This guide focuses on a particularly valuable, yet underexplored, precursor: 2,6,8-Trichloro-9-methyl-9H-purine . The presence of three distinct chlorine atoms, coupled with the N9-methyl group that prevents tautomerization and directs reactivity, makes this molecule a powerful tool for the combinatorial synthesis of diverse compound libraries aimed at a range of therapeutic targets, from protein kinases to viral enzymes.

Physicochemical Properties and Reactivity Profile

2,6,8-Trichloro-9-methyl-9H-purine is a crystalline solid that serves as an excellent electrophilic substrate for a variety of nucleophilic substitution and cross-coupling reactions. The electron-withdrawing nature of the three chlorine atoms and the nitrogen atoms within the purine core significantly activates the C2, C6, and C8 positions towards nucleophilic attack.

The reactivity of the chloro-substituents towards nucleophilic aromatic substitution (SNAr) follows a well-defined and exploitable hierarchy: C6 > C2 > C8 .[2] This differential reactivity is the key to the controlled, stepwise synthesis of trisubstituted purines with distinct functionalities at each position.

Property	Value	Reference
Molecular Formula	C₆H₃Cl₃N₄	(Internal Calculation)
Molecular Weight	237.48 g/mol	(Internal Calculation)
Appearance	White to off-white crystalline solid	(General Knowledge)
Solubility	Soluble in organic solvents such as DMF, DMSO, and chlorinated solvents.	(General Knowledge)

Synthetic Protocol: Preparation of 2,6,8-Trichloro-9-methyl-9H-purine

While numerous methods exist for the synthesis of substituted purines, a common and effective route to 2,6,8-Trichloro-9-methyl-9H-purine involves the chlorination of 9-methyluric acid or the direct methylation of 2,6,8-trichloropurine.

Protocol 1: Synthesis via Methylation of 2,6,8-Trichloropurine

This protocol is based on established N-alkylation procedures for purine derivatives.

Materials:

• 2,6,8-Trichloropurine

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2,6,8-trichloropurine (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Slowly add methyl iodide (1.2 eq) to the suspension at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2,6,8-Trichloro-9-methyl-9H-purine.

Application in Drug Discovery: A Gateway to Kinase Inhibitors and Antiviral Agents

The true value of 2,6,8-Trichloro-9-methyl-9H-purine lies in its role as a versatile precursor for the synthesis of a wide range of biologically active molecules. The ability to sequentially and selectively replace the three chlorine atoms allows for the systematic exploration of the chemical space around the purine core, a critical process in structure-activity relationship (SAR) studies.

Kinase Inhibitors: Targeting the ATP-Binding Site

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[3] The purine scaffold, mimicking the adenine core of ATP, is an ideal starting point for the design of kinase inhibitors. By modifying the C2, C6, and C8 positions of the purine ring, researchers can achieve high potency and selectivity for specific kinases.

For instance, numerous cyclin-dependent kinase (CDK) inhibitors, which are crucial for cell cycle regulation, are based on the 2,6,9-trisubstituted purine scaffold.[4][5] The general strategy involves the introduction of various amine-containing moieties at the C2 and C6 positions to interact with key amino acid residues in the ATP-binding pocket of the kinase.

Workflow for the Synthesis of a Disubstituted Purine Library:

Caption: Sequential substitution workflow for creating a diverse purine library.

Protocol 2: Selective Amination at the C6 Position

This protocol leverages the higher reactivity of the C6-chloro group.

Materials:

• 2,6,8-Trichloro-9-methyl-9H-purine

• Primary or secondary amine (e.g., aniline, benzylamine) (1.1 eq)

• Diisopropylethylamine (DIPEA) (2.0 eq)

• Ethanol or isopropanol

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve 2,6,8-Trichloro-9-methyl-9H-purine (1.0 eq) in ethanol.

• Add the desired amine (1.1 eq) and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature or gently heat to 50-60 °C, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and saturated aqueous NaHCO₃ solution.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the product by column chromatography or recrystallization to yield the 6-amino-2,8-dichloro-9-methylpurine derivative.

Protocol 3: Suzuki-Miyaura Cross-Coupling at the C8 Position

For the introduction of carbon-carbon bonds, particularly aryl or heteroaryl groups, the Suzuki-Miyaura coupling is a powerful tool.[6][7] This reaction is typically performed on the less reactive C8 position after substitutions at C6 and C2.

Materials:

• 8-Chloro-2,6-disubstituted-9-methylpurine

• Arylboronic acid (1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and water (4:1 mixture)

Procedure:

• To a degassed mixture of the 8-chloro-purine derivative (1.0 eq), arylboronic acid (1.5 eq), and Pd(PPh₃)₄ (0.05 eq) in a 4:1 mixture of 1,4-dioxane and water, add K₂CO₃ (2.0 eq).

• Heat the reaction mixture under an inert atmosphere (e.g., Argon) at 80-100 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography to obtain the 2,6,8-trisubstituted purine.

Antiviral Agents: Mimicking Natural Nucleosides

The structural similarity of purine analogs to natural nucleosides allows them to be recognized by viral enzymes, leading to the inhibition of viral replication.[8] By incorporating these modified purines into acyclic or cyclic sugar mimics, it is possible to create potent antiviral agents. 2,6,8-Trichloro-9-methyl-9H-purine can serve as a starting point for the synthesis of novel nucleoside analogs with potential activity against a range of viruses.

Conceptual Pathway for Antiviral Synthesis:

Caption: Synthesis of nucleoside analogs from the purine precursor.

Signaling Pathways and Therapeutic Implications

The derivatives of 2,6,8-Trichloro-9-methyl-9H-purine primarily exert their therapeutic effects by modulating key signaling pathways.

• Cell Cycle Regulation: As CDK inhibitors, these compounds can arrest the cell cycle at the G1/S or G2/M checkpoints by inhibiting the phosphorylation of the retinoblastoma protein (pRb), thereby preventing the proliferation of cancer cells.[4]

• Viral Replication: In the context of antiviral therapy, the resulting nucleoside analogs can be phosphorylated by viral kinases to their triphosphate form. This active metabolite can then compete with natural deoxynucleoside triphosphates for incorporation into the growing viral DNA or RNA chain, leading to chain termination and inhibition of viral replication.[8]

Conclusion and Future Perspectives

2,6,8-Trichloro-9-methyl-9H-purine is a highly valuable and versatile precursor in drug discovery. Its predictable and hierarchical reactivity allows for the controlled and systematic synthesis of diverse libraries of substituted purines. The demonstrated success of the purine scaffold in developing potent kinase inhibitors and antiviral agents underscores the immense potential of this precursor. As our understanding of disease-related signaling pathways continues to grow, the strategic use of building blocks like 2,6,8-Trichloro-9-methyl-9H-purine will undoubtedly play a crucial role in the development of next-generation targeted therapies.

References

• Cerna, I., Pohl, R., Klepetarova, B., & Hocek, M. (2008). Synthesis of 6,8,9-tri- and 2,6,8,9-tetrasubstituted purines by a combination of the Suzuki cross-coupling, N-arylation, and direct C-H arylation reactions. The Journal of Organic Chemistry, 73(22), 9048–9054. [Link]

• Cerna, I., Pohl, R., Klepetarova, B., & Hocek, M. (2008). Synthesis of 6,8,9-tri- and 2,6,8,9-tetrasubstituted purines by a combination of the Suzuki cross-coupling, N-arylation, and direct C-H arylation reactions. PubMed, 18937413. [Link]

• (PDF) Solid-phase synthesis of 2,6,8-trisubstituted purines - Academia.edu. (n.d.). Retrieved March 24, 2026, from [Link]

• Product Class 17: Purines. (n.d.). Science of Synthesis. Retrieved March 24, 2026, from [Link]

• Rovito, P. M., et al. (2024). Multicomponent Synthesis of C(8)‐Substituted Purine Building Blocks of Peptide Nucleic Acids from Prebiotic Compounds. ChemistryOpen, 13(3), e202400265. [Link]

• Gelin, M., et al. (2009). Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases. Bioorganic & Medicinal Chemistry, 17(16), 5897-5904. [Link]

• Maruyama, T., Kozai, S., & Sasaki, F. (2000). Method for the synthesis of uric acid derivatives. Nucleosides, Nucleotides & Nucleic Acids, 19(7), 1193-1203. [Link]

• Hocek, M., et al. (2000). The Suzuki-Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to 2-, 6- or 8-Aryl- and -Alkenylpurine Derivatives. Collection of Czechoslovak Chemical Communications, 65(8), 1233-1254. [Link]

• Hocek, M., et al. (2000). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to... SciSpace. [Link]

• Hakimelahi, G. H., et al. (2001). Design, synthesis, and biological evaluation of novel nucleoside and nucleotide analogues as agents against DNA viruses and/or retroviruses. Journal of Medicinal Chemistry, 44(22), 3749-3760. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved March 24, 2026, from [Link]

• Sanna, M., et al. (2018). Synthesis of 2,6-Diamino-Substituted Purine Derivatives and Evaluation of Cell Cycle Arrest in Breast and Colorectal Cancer Cells. Molecules, 23(8), 2005. [Link]

• Maruyama, T., Kozai, S., & Sasaki, F. (2000). Method for the synthesis of uric acid derivatives. PubMed, 10999257. [Link]

• Al-Ostoot, F. H., et al. (2023). Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. Molecules, 28(11), 4353. [Link]

• The synthetic method of 2-amino-6-chloropurine. (2008).
• Synthesis method of 2-amino-6-chloropurine. (2021).

• Wang, X., et al. (2023). Direct Regioselective C-H Cyanation of Purines. Molecules, 28(2), 839. [Link]

• Lee, K., et al. (2022). Novel 2,6,9-Trisubstituted Purines as Potent CDK Inhibitors Alleviating Trastuzumab-Resistance of HER2-Positive Breast Cancers. MDPI. [Link]

• Vesely, J., et al. (2003). 2,6,8,9-tetrasubstituted purines as new CDK1 inhibitors. PubMed, 14555194. [Link]

• Process for the preparation of 2-amino-6-chloropurine and derivatives. (1993).

• Mondal, T., et al. (2023). Cu(II)/PTABS-Promoted, Regioselective SNAr Amination of Polychlorinated Pyrimidines with Mechanistic Understanding. The Journal of Organic Chemistry, 88(16), 11486-11497. [Link]

• Facile synthesis of 6-cyano-9-substituted-9H-purines and their ring expansion to 8-(arylamino)-4-imino-3-methylpyrimidino[5,4-d]pyrimidines. (1997). Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Design, Synthesis and Biological Evaluation of Novel 9H Purine Derivatives as Potent CDK9 Inhibitors. (2025). PubMed. [Link]

• Design, Synthesis and Biological Evaluation of Novel 9H Purine Derivatives as Potent CDK9 Inhibitors. (2025). Taylor & Francis Online. [Link]

• Urich, M. A., et al. (2015). MethylC-seq library preparation for base-resolution whole-genome bisulfite sequencing. Nature Protocols, 10(3), 475-483. [Link]

• Lee, K., et al. (2022). Novel 2,6,9-Trisubstituted Purines as Potent CDK Inhibitors Alleviating Trastuzumab-Resistance of HER2-Positive Breast Cancers. PubMed, 36079981. [Link]

• Eldrup, A. B., et al. (2004). Synthesis of Purine Modified 2′-C-Methyl Nucleosides as Potential Anti-HCV Agents. Nucleosides, Nucleotides and Nucleic Acids, 23(8-9), 1213-1224. [Link]

• Radatus, B., et al. (2007). Synthesis of a purine acyclonucleoside series having pronounced antiviral activity. The glyceropurines. ResearchGate. [Link]

• Facile and Practical Synthesis of 2,6-Dichloropurine. (2012). ResearchGate. [Link]

• Kelley, J. L., Linn, J. A., & Selway, J. W. (1989). Synthesis and antirhinovirus activity of 6-(dimethylamino)-2-(trifluoromethyl)-9-(substituted benzyl)-9H-purines. Journal of Medicinal Chemistry, 32(8), 1757-1763. [Link]

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• Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia. (2021). PubMed. [Link]

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Application Note: Regioselective Synthesis of Trisubstituted Purine Derivatives from 2,6,8-Trichloro-9-methyl-9H-purine

Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Process Development Engineers Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Mechanistic Rationale

The purine scaffold is one of the most ubiquitous and privileged structures in medicinal chemistry, forming the core of numerous endogenous signaling molecules, antivirals, and oncology drugs [4]. Historically, the synthesis of the purine core dates back to Emil Fischer's reduction of 2,6-diiodopurine, which was itself derived from uric acid via a 2,6,8-trichloropurine intermediate [4].

In modern combinatorial chemistry and drug discovery, 2,6,8-trichloro-9-methyl-9H-purine serves as a highly versatile electrophilic scaffold. The utility of this starting material lies in the differential reactivity of its three carbon-halogen bonds. Because the purine ring system is highly electron-deficient—exacerbated by the electron-withdrawing chlorine atoms—it is highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ).

Regioselectivity Principle: The sequence of substitution is strictly governed by the electronic environment of each position. For 9-alkyl-2,6,8-trichloropurines, the established order of halogen displacement is C6 > C8 > C2 [3].

• C6 Position: Most reactive due to the strong electron-withdrawing effect of the adjacent N1 and N5 (bridgehead) nitrogen atoms [2].

• C8 Position: Moderately reactive. While it can undergo SN​Ar , it is frequently functionalized via transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to introduce aryl or alkyl groups [5].

• C2 Position: Least reactive. It sits between two nitrogen atoms but is sterically and electronically less activated than C6, requiring forcing conditions (high temperature, pressure) or specialized catalysis for substitution [1].

Understanding this causality allows researchers to design self-validating, sequential synthetic routes without the need for complex protecting group strategies.

Strategic Workflow Visualization

The following diagram illustrates the sequential derivatization strategy, exploiting the inherent regioselectivity of the scaffold.

Sequential regioselective functionalization of 2,6,8-trichloro-9-methyl-9H-purine.

Experimental Protocols

The following protocols are designed as a self-validating system. Each step includes in-process controls (IPC) to ensure the reaction has achieved the correct regioselectivity before progressing.

Protocol A: Regioselective C6-Amination ( SN​Ar )

Objective: Introduce a primary or secondary amine exclusively at the highly activated C6 position.

Rationale: By keeping the temperature at or below room temperature and using exactly 1.05 equivalents of the nucleophile, over-substitution at C8 or C2 is completely suppressed [1]. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the HCl byproduct, maintaining the nucleophilicity of the reacting amine.

Procedure:

• Charge a round-bottom flask with 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq, 10 mmol) and anhydrous Tetrahydrofuran (THF) (50 mL) under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice-water bath.

• Add DIPEA (1.5 eq, 15 mmol) dropwise via syringe.

• Slowly add the desired amine (e.g., benzylamine, 1.05 eq, 10.5 mmol) dissolved in THF (10 mL) over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

• Self-Validation (IPC): Monitor via TLC (Hexane/EtOAc 7:3). The starting material ( Rf​≈0.6 ) should disappear, replaced by a single lower-running spot. LC-MS must confirm the mass of the mono-substituted product ( [M+H]+ corresponding to loss of one Cl and addition of the amine).

• Quench with saturated aqueous NaHCO3​ (30 mL), extract with EtOAc ( 3×30 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify via flash chromatography to yield the 6-amino-2,8-dichloro-9-methyl-9H-purine intermediate.

Protocol B: C8-Derivatization via Suzuki-Miyaura Cross-Coupling

Objective: Introduce an aryl or heteroaryl group at the C8 position.

Rationale: While C8 can undergo further SN​Ar , cross-coupling reactions are highly effective for introducing carbon-linked substituents [3]. The C8-Cl bond is sufficiently reactive toward oxidative addition by Palladium(0) species, leaving the highly inert C2-Cl bond intact [5].

Procedure:

• In a Schlenk tube, combine the 6-amino-2,8-dichloro-9-methyl-9H-purine intermediate (1.0 eq, 5 mmol), the desired arylboronic acid (1.2 eq, 6 mmol), and K2​CO3​ (2.5 eq, 12.5 mmol).

• Add a degassed solvent mixture of Toluene/Water (4:1 v/v, 25 mL).

• Add the catalyst Pd(PPh3​)4​ (0.05 eq, 0.25 mmol).

• Seal the tube and heat the biphasic mixture to 80 °C with vigorous stirring for 12 hours.

• Self-Validation (IPC): LC-MS analysis should indicate the complete consumption of the dichloro intermediate and the appearance of the target mass with a characteristic single-chlorine isotope pattern (approx. 3:1 ratio of M to M+2 peaks).

• Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO4​ , and concentrate. Purify via silica gel chromatography.

Protocol C: C2-Modification (Forcing SN​Ar )

Objective: Displace the final, least reactive chlorine atom at the C2 position.

Rationale: The C2 position is sterically hindered and electronically deactivated compared to C6. Substitution requires highly nucleophilic reagents (e.g., alkoxides or neat amines) and elevated temperatures, often necessitating sealed pressure vessels [1].

Procedure:

• Suspend the 6,8-disubstituted-2-chloro-9-methyl-9H-purine (1.0 eq, 2 mmol) in a large excess of the nucleophile (e.g., neat morpholine or 2M Sodium Methoxide in Methanol, 10 mL).

• Transfer to a microwave vial or heavy-walled pressure vessel.

• Heat the mixture to 120–140 °C for 16–24 hours.

• Self-Validation (IPC): Monitor by LC-MS. The disappearance of the chlorine isotope pattern confirms complete substitution. 1H -NMR should be used to verify the integration of the newly introduced substituent against the 9-methyl protons.

• Cool the vessel, remove volatiles under high vacuum, and purify the final trisubstituted purine via preparative HPLC.

Reaction Parameters and Data Summary

To aid in experimental planning, the following table summarizes the key thermodynamic and kinetic parameters for the step-wise functionalization of the 2,6,8-trichloropurine scaffold.

Substitution Step	Target Position	Reaction Type	Typical Reagents	Temp (°C)	Relative Reactivity	Expected Yield
Step 1	C6	SN​Ar	Aliphatic/Aromatic Amines, DIPEA	0 to 25	Highest	85 - 95%
Step 2	C8	Cross-Coupling	Arylboronic acids, Pd(PPh3​)4​ , Base	80 to 100	Moderate	70 - 85%
Step 3	C2	SN​Ar (Forcing)	Alkoxides, Neat Amines (Pressure)	120 to 150	Lowest	50 - 75%

References

• Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries Source: ResearchGate URL
• Product Class 17: Purines Source: Thieme-Connect URL
• Synthesis of New Functionalized Purines, Photophysical Research and Application Source: RTU E-books URL
• Purine Source: Wikipedia URL
• Various Methods for Synthesis of Purine Analogues Source: Asian Journal of Research in Chemistry URL

Application Notes and Protocols: Regioselective Functionalization of 2,6,8-Trichloro-9-methyl-9H-purine

Introduction

The 2,6,8-trisubstituted purine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous biologically active molecules.[1] These compounds are integral to a vast array of metabolic processes and signaling pathways.[1] The strategic functionalization of the purine ring at the C2, C6, and C8 positions allows for the fine-tuning of molecular properties, leading to the development of potent and selective inhibitors for therapeutic targets such as cyclin-dependent kinases (CDKs).[1] 2,6,8-Trichloro-9-methyl-9H-purine is a versatile starting material for generating libraries of these valuable compounds. The differential reactivity of the chlorine atoms at the C2, C6, and C8 positions enables a regioselective approach to synthesis, allowing for the sequential introduction of various substituents. This guide provides an in-depth exploration of the principles and protocols for the regioselective functionalization of this key purine derivative.

Understanding Regioselectivity in 2,6,8-Trichloropurines

The ability to selectively substitute the chlorine atoms on the purine ring is governed by the inherent electronic properties of the heterocyclic system. The purine ring consists of an electron-deficient pyrimidine ring fused to an electron-rich imidazole ring.[2] This electronic distribution dictates the relative reactivity of the C2, C6, and C8 positions towards different types of reagents.

Generally, the order of reactivity for nucleophilic aromatic substitution (SNAr) is C6 > C2 > C8. The C6 and C2 positions, being part of the electron-deficient pyrimidine ring, are more susceptible to attack by nucleophiles. In contrast, the C8 position, located on the electron-rich imidazole ring, is less reactive towards nucleophiles but can be activated for other transformations like C-H activation or metal-catalyzed cross-coupling reactions after halogenation.[3][4]

This inherent reactivity difference is the foundation for the regioselective synthesis of 2,6,8-trisubstituted purines, allowing for a stepwise and controlled diversification of the purine core.

Regioselective Functionalization Strategies

The following sections detail key methodologies for the regioselective functionalization of 2,6,8-trichloro-9-methyl-9H-purine, including nucleophilic aromatic substitution, Suzuki-Miyaura cross-coupling, and Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr) at the C6 and C2 Positions

Nucleophilic aromatic substitution is a fundamental reaction for introducing a wide range of substituents onto the purine core. The reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the electron-deficient aromatic ring, forming a negatively charged intermediate (Meisenheimer complex), followed by the expulsion of the leaving group (chloride).[5]

The presence of electron-withdrawing groups on the aromatic ring accelerates the reaction by stabilizing the anionic intermediate.[5] In the case of the purine ring, the nitrogen atoms act as internal electron-withdrawing groups, activating the C2 and C6 positions for SNAr.

Causality of Regioselectivity (C6 vs. C2): The greater reactivity of the C6 position over the C2 position in SNAr reactions is a well-established phenomenon.[4] This can be attributed to the greater electron deficiency at the C6 position, making it more susceptible to nucleophilic attack. This selectivity allows for the sequential introduction of different nucleophiles, first at C6 and then at C2.

Experimental Protocol: Sequential Amination at C6 and C2

This protocol describes the stepwise reaction of 2,6,8-trichloro-9-methyl-9H-purine with two different amines.

Step 1: Monosubstitution at the C6 Position

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq) in a suitable solvent such as ethanol or isopropanol.

• Addition of Nucleophile: Add the first amine (e.g., a primary or secondary amine, 1.1 eq) to the solution. For less reactive amines, the addition of a non-nucleophilic base like diisopropylethylamine (DIPEA) may be beneficial.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-6 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the 6-amino-2,8-dichloro-9-methyl-9H-purine derivative.

Step 2: Substitution at the C2 Position

• Reaction Setup: Dissolve the purified 6-amino-2,8-dichloro-9-methyl-9H-purine (1.0 eq) in a higher boiling point solvent such as n-butanol or dimethylformamide (DMF).

• Addition of Second Nucleophile: Add the second, different amine (1.2-1.5 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to a higher temperature (e.g., 120-150 °C) and monitor its progress. The substitution at the less reactive C2 position typically requires more forcing conditions.

• Work-up and Purification: After completion, cool the mixture and remove the solvent. Purify the resulting 2,6-diamino-8-chloro-9-methyl-9H-purine derivative by column chromatography.

Table 1: Summary of SNAr Conditions for Regioselective Amination

Position	Amine	Solvent	Temperature (°C)	Typical Reaction Time (h)
C6	Primary/Secondary	Ethanol/Isopropanol	Reflux	2-6
C2	Primary/Secondary	n-Butanol/DMF	120-150	6-24

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, have become indispensable tools for the synthesis of complex organic molecules, including substituted purines.[4][6] These methods allow for the formation of carbon-carbon and carbon-nitrogen bonds, respectively, with high efficiency and functional group tolerance.

2.1. Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction involves the coupling of an organoboron species (boronic acid or ester) with an organic halide in the presence of a palladium catalyst and a base.[7] This reaction is particularly useful for introducing aryl, heteroaryl, or vinyl groups onto the purine scaffold.

Regioselectivity in Dihalopurines: In 2,6-dihalopurines, the regioselectivity of the Suzuki-Miyaura coupling can be controlled by the nature of the halogen atoms. For instance, in 9-benzyl-6-chloro-2-iodopurine, the reaction with one equivalent of phenylboronic acid occurs selectively at the more reactive C2-iodo position to give 9-benzyl-6-chloro-2-phenylpurine.[8] Conversely, with 9-benzyl-2,6-dichloropurine, the coupling occurs preferentially at the C6 position.[8] This highlights the general reactivity trend of I > Br > Cl for the oxidative addition step in the catalytic cycle.

Experimental Protocol: Regioselective Suzuki-Miyaura Coupling

This protocol outlines the selective coupling at the C6 position of 2,6,8-trichloro-9-methyl-9H-purine.

• Reaction Setup: To a Schlenk tube, add 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq), the desired boronic acid (1.1 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like K₂CO₃ (2.0 eq).

• Solvent and Degassing: Add a degassed solvent system, typically a mixture of toluene and water or DME and water.[8][9] Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C under an inert atmosphere. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: After the starting material is consumed, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to obtain the 6-substituted-2,8-dichloro-9-methyl-9H-purine.

Table 2: Typical Conditions for Regioselective Suzuki-Miyaura Coupling

Position	Halide	Catalyst	Base	Solvent	Temperature (°C)
C6	-Cl	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80-100
C2	-I	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80-100

2.2. Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine, providing a powerful method for the synthesis of aryl amines.[10] This reaction offers a milder alternative to traditional methods and exhibits broad substrate scope.[10]

Application to Polychloropurines: While SNAr is effective for many aminations, the Buchwald-Hartwig reaction can be advantageous for coupling less nucleophilic amines or when milder conditions are required. The regioselectivity follows a similar pattern to other palladium-catalyzed reactions, with the more reactive C6-Cl bond being the preferred site for initial coupling.

Experimental Protocol: Regioselective Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq), the amine (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos or BINAP), and a base (e.g., Cs₂CO₃ or K₃PO₄) in a dry Schlenk tube.

• Solvent: Add a dry, degassed solvent such as toluene or dioxane.

• Reaction Conditions: Heat the reaction mixture to 80-110 °C. Monitor the progress by LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture and filter through a pad of celite to remove the palladium catalyst. Concentrate the filtrate and purify the crude product by column chromatography.

Functionalization at the C8 Position

The C8 position is generally the least reactive towards SNAr. Therefore, functionalization at this position is often performed after the C2 and C6 positions have been substituted. Alternatively, specific methods can be employed to directly functionalize the C8 position.

One common strategy involves the bromination of the C8 position, followed by a metal-catalyzed cross-coupling reaction.[3][4][11] This approach takes advantage of the higher reactivity of the C-Br bond compared to the C-Cl bond in palladium-catalyzed reactions.

Experimental Protocol: Bromination and Subsequent Suzuki Coupling at C8

Step 1: Selective Bromination at C8

• Reaction Setup: Dissolve the 2,6-disubstituted-8-chloro-9-methyl-9H-purine in a suitable solvent.

• Brominating Agent: Treat the solution with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like AIBN, or a bromine-lutidine complex.[11]

• Reaction Conditions: The reaction is typically carried out at room temperature or with gentle heating.

• Work-up: Quench the reaction and purify the 8-bromo intermediate.

Step 2: Suzuki-Miyaura Coupling at C8

• Reaction Setup: Following the general Suzuki-Miyaura protocol described earlier, couple the 8-bromo-2,6-disubstituted-9-methyl-9H-purine with a boronic acid.

• Reaction Conditions: The higher reactivity of the C-Br bond allows for efficient coupling under standard Suzuki-Miyaura conditions.

• Purification: Purify the final 2,6,8-trisubstituted purine derivative by column chromatography.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the regioselective functionalization strategies described.

Caption: Sequential functionalization workflow.

Caption: Reaction types for each position.

Conclusion

The regioselective functionalization of 2,6,8-trichloro-9-methyl-9H-purine offers a powerful and versatile platform for the synthesis of diverse libraries of 2,6,8-trisubstituted purines. By understanding and exploiting the inherent reactivity differences at the C2, C6, and C8 positions, researchers can strategically introduce a wide range of functional groups. The judicious application of nucleophilic aromatic substitution and modern palladium-catalyzed cross-coupling reactions enables the controlled and sequential modification of the purine core, facilitating the development of novel therapeutic agents and chemical probes.

References

• Havelková, M., Dvořák, D., & Hocek, M. (2001).

• ResearchGate. (n.d.). Solidphase synthesis of 2,6,8-trisubstituted purines | Request PDF. Retrieved from [Link]

• ACS Publications. (2006). 2,6-Disubstituted and 2,6,8-Trisubstituted Purines as Adenosine Receptor Antagonists. Journal of Medicinal Chemistry, 49(8), 2512-2525.

• ResearchGate. (n.d.). Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries. Retrieved from [Link]

• Schultz, P. G., & Gray, N. S. (1999). Synthesis and application of functionally diverse 2,6,9-trisubstituted purine libraries as CDK inhibitors. Chemistry & Biology, 6(5), 325-335.

• Wikipedia. (2023, June 30). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS Publications. (2008). Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry, 73(22), 8843-8850.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• MDPI. (2023, January 17). Direct Regioselective C-H Cyanation of Purines. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Wikipedia. (2023, November 28). Suzuki reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reactionsof 2-, 6- or 8-Halopurines with Boronic Acids Leading to 2-, 6- or 8-Aryl- and -Alkenylpurine Derivatives. Retrieved from [Link]

Sources

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• 2. mdpi.com [mdpi.com]
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• 11. (PDF) Solid-phase synthesis of 2,6,8-trisubstituted purines [academia.edu]

In vitro assay preparation using 2,6,8-Trichloro-9-methyl-9H-purine substrates

Application Notes & Protocols

Topic: In Vitro Assay Preparation and Execution Using 2,6,8-Trichloro-9-methyl-9H-purine Substrates

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2,6,8-Trichloro-9-methyl-9H-purine in in vitro biochemical assays. Purine analogs are a cornerstone of chemical biology and drug discovery, frequently serving as scaffolds for developing enzyme inhibitors, particularly for protein kinases.[1][2] The highly functionalized 2,6,8-Trichloro-9-methyl-9H-purine represents a versatile chemical probe and a potential ATP-competitive inhibitor. This guide details its chemical properties, provides a rationale for its use, and presents a robust, step-by-step protocol for a luminescent-based in vitro kinase inhibition assay. Furthermore, it covers essential data analysis, quality control measures, and troubleshooting to ensure reliable and reproducible results.

Compound Profile: 2,6,8-Trichloro-9-methyl-9H-purine

Chemical Properties and Structure

2,6,8-Trichloro-9-methyl-9H-purine is a synthetic purine derivative. The purine core mimics the adenine base of ATP, while the chlorine atoms at positions 2, 6, and 8 serve as reactive sites for further chemical modification and influence the molecule's electronic properties. The methyl group at the N9 position enhances its solubility in organic solvents and prevents hydrogen bonding at this site, which can be critical for specific binding interactions.

Property	Value	Source
Molecular Formula	C₆H₃Cl₃N₄	Inferred from related compounds
Molecular Weight	237.48 g/mol	Calculated
Appearance	Likely a white to off-white crystalline solid	[3]
Solubility	Limited in water; Soluble in organic solvents like DMSO and DMF	[3][4]

Scientist's Note (Expertise): The three chlorine atoms are electron-withdrawing groups, which can significantly alter the pKa of the purine ring system and influence its interaction with amino acid residues in an enzyme's active site. The 6-chloro substituent is particularly susceptible to nucleophilic substitution, making this compound an excellent starting scaffold for creating libraries of novel purine derivatives for structure-activity relationship (SAR) studies.[5]

Handling, Storage, and Safety

• Storage: Store at 2-8°C in a dry, dark place to prevent degradation.[6]

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection. The compound is classified as potentially harmful if swallowed and may cause skin, eye, and respiratory irritation.[7]

• Safety: Handle in a chemical fume hood. Refer to the material safety data sheet (MSDS) for complete safety information.

Principle of the Assay: Kinase Inhibition

Protein kinases are a major class of enzymes targeted in drug discovery.[2] They catalyze the transfer of a phosphate group from ATP to a substrate protein. Due to its structural similarity to ATP, 2,6,8-Trichloro-9-methyl-9H-purine is hypothesized to act as an ATP-competitive inhibitor, binding to the kinase's active site and preventing the natural phosphorylation reaction.

The protocol described herein utilizes a luminescent assay to quantify kinase activity. The amount of ADP produced in the kinase reaction is measured. In the presence of an effective inhibitor, kinase activity is reduced, leading to lower ADP production and a decreased luminescent signal. This inverse relationship allows for the quantification of the compound's inhibitory potency.[8]

Caption: Competitive inhibition of a kinase by 2,6,8-Trichloro-9-methyl-9H-purine.

Detailed Protocols

This section outlines a validated protocol for assessing the inhibitory activity of 2,6,8-Trichloro-9-methyl-9H-purine against a target protein kinase using the ADP-Glo™ Kinase Assay or a similar luminescent-based system.

Protocol: Preparation of Stock and Working Solutions

Trustworthiness: Accurate concentration determination is fundamental to reliable IC₅₀ values. Always use calibrated pipettes and high-purity solvents.

• Compound Stock Solution (10 mM):

  • Accurately weigh a sufficient amount of 2,6,8-Trichloro-9-methyl-9H-purine.

  • Dissolve in 100% DMSO to a final concentration of 10 mM.

  • Vortex thoroughly until fully dissolved.

  • Store in small aliquots at -20°C to avoid freeze-thaw cycles. Rationale: DMSO is the solvent of choice for many purine analogs due to their poor aqueous solubility.[1][3] A high-concentration stock is essential for creating a dilution series that minimizes the final DMSO concentration in the assay, as high levels of DMSO can inhibit enzyme activity.

• ATP Stock Solution (10 mM):

  • Dissolve high-purity ATP disodium salt in nuclease-free water to a final concentration of 10 mM.

  • Adjust pH to 7.4 with NaOH if necessary.

  • Store in aliquots at -20°C.

• Kinase Buffer (1X):

  • Prepare a buffer suitable for the specific kinase of interest. A generic kinase buffer may consist of: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 50 µM DTT.[9] Rationale: Buffer components are critical. MgCl₂ is an essential cofactor for kinases, and BSA is often included to prevent the enzyme from sticking to plasticware.

Protocol: In Vitro Kinase Inhibition Assay

This protocol is designed for a 384-well plate format. Adjust volumes accordingly for other plate types.

Caption: Workflow for the luminescent kinase inhibition assay.

Step-by-Step Methodology:

• Compound Dilution:

  • Perform a serial dilution of the 10 mM stock solution of 2,6,8-Trichloro-9-methyl-9H-purine in DMSO to create a concentration range (e.g., 10 mM to 0.1 µM).

  • Perform a secondary dilution of each DMSO concentration into Kinase Buffer. This "intermediate plate" minimizes the final DMSO concentration.

• Assay Plate Preparation:

  • Add 1 µL of the diluted compound to the appropriate wells of a 384-well assay plate.

  • Include Controls:

    • Negative Control (0% Inhibition): 1 µL of vehicle (e.g., 1% DMSO in Kinase Buffer).

    • Positive Control (100% Inhibition): 1 µL of a known potent inhibitor for the target kinase or buffer without enzyme.

• Kinase Reaction Initiation:

  • Prepare a master mix containing the target kinase and its specific peptide substrate in Kinase Buffer.

  • Prepare a separate mix of ATP in Kinase Buffer. The final ATP concentration should ideally be at or near its Km value for the kinase to ensure assay sensitivity.

  • Add 2 µL of the enzyme/substrate mix to each well.

  • Initiate the reaction by adding 2 µL of the ATP mix to each well. The final reaction volume is 5 µL.

• Incubation:

  • Incubate the plate at room temperature (or the kinase's optimal temperature, e.g., 30°C) for 60 minutes.[1] This time should be within the linear range of the enzymatic reaction.

• Signal Detection (using ADP-Glo™ as an example): [8]

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP into ATP, which then drives a luciferase reaction to produce light.

  • Incubate at room temperature for 30 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Read the luminescence on a compatible plate reader.

Data Analysis and Interpretation

• Calculate Percent Inhibition:

  • The raw data will be in Relative Light Units (RLU).

  • Use the following formula: % Inhibition = 100 * (1 - (RLU_compound - RLU_pos_ctrl) / (RLU_neg_ctrl - RLU_pos_ctrl))

• Determine IC₅₀ Value:

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (4PL) sigmoidal dose-response curve using graphing software (e.g., GraphPad Prism, R).

  • The IC₅₀ is the concentration of the inhibitor that reduces enzyme activity by 50%.

Sample Data Table:

Compound Conc. (µM)	Log [Compound]	Avg. RLU	% Inhibition
100	2.00	15,500	98.5
30	1.48	21,350	91.2
10	1.00	45,800	60.1
3	0.48	78,900	20.5
1	0.00	95,200	5.1
0 (Vehicle)	N/A	100,000	0.0
Positive Ctrl	N/A	14,000	100.0

Assay Validation and Quality Control (Self-Validating System)

To ensure the trustworthiness of your results, it is critical to assess the quality of the assay itself.

• Z'-Factor: This statistical parameter is used to evaluate the suitability of an assay for high-throughput screening (HTS).

  • Formula: Z' = 1 - (3 * (SD_neg_ctrl + SD_pos_ctrl)) / |Mean_neg_ctrl - Mean_pos_ctrl|

  • An assay is considered robust and reliable if the Z'-factor is > 0.5.

• Signal-to-Background (S/B) Ratio: Calculated as Mean_neg_ctrl / Mean_pos_ctrl. A high S/B ratio indicates a large dynamic range for the assay.

• DMSO Tolerance: Run a dose-response curve of DMSO to determine the maximum concentration that does not significantly affect enzyme activity. Typically, this is kept below 1-2%.

References

• Cheméo. (n.d.). Chemical Properties of Purine, 2,6,8-trichloro- (CAS 2562-52-9). Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 2,6,8-trichloro-9H-purine - 2562-52-9. Retrieved from [Link]

• MDPI. (2023, March 25). Enzymatic Synthesis of 2-Chloropurine Arabinonucleosides with Chiral Amino Acid Amides at the C6 Position and an Evaluation of Antiproliferative Activity In Vitro. Retrieved from [Link]

• PubChem. (n.d.). 2,6,8-trichloro-5H-purine. Retrieved from [Link]

• Singh, P., & Ward, W. H. (2008). Alternative assay formats to identify diverse inhibitors of protein kinases. Expert Opinion on Drug Discovery, 3(7), 819-31. Retrieved from [Link]

• protocols.io. (2024, May 31). In vitro kinase assay. Retrieved from [Link]

• NIST. (n.d.). Purine, 2,6,8-trichloro-. Retrieved from [Link]

• ResearchGate. (n.d.). Enzymic Reactions in the Synthesis of the Purines. Retrieved from [Link]

• PanVera Corporation. (2002, May). PROTEIN KINASE C ASSAY KITS PROTOCOL. Retrieved from [Link]

• ResearchGate. (n.d.). A metabolic pathway of azathioprine. Retrieved from [Link]

• PubChem. (n.d.). 2,6-dichloro-9-methyl-9H-purine. Retrieved from [Link]

• Mori, M., et al. (1997). Enzymes involved in purine metabolism--a review of histochemical localization and functional implications. The Histochemical Journal, 29(11), 827-54. Retrieved from [Link]

• PMC. (2024, September 27). Interaction of Tri-Cyclic Nucleobase Analogs with Enzymes of Purine Metabolism: Xanthine Oxidase and Purine Nucleoside Phosphorylase. Retrieved from [Link]

• MDPI. (2015, April 15). Synthesis and Pharmacophore Modelling of 2,6,9-Trisubstituted Purine Derivatives and Their Potential Role as Apoptosis-Inducing Agents in Cancer Cell Lines. Retrieved from [Link]

• Peřinová, R., et al. (2013). Synthesis and in vitro biological evaluation of 2,6,9-trisubstituted purines targeting multiple cyclin-dependent kinases. European Journal of Medicinal Chemistry, 62, 623-34. Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia. Retrieved from [Link]

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• 4. Purine, 2,6,8-trichloro- (CAS 2562-52-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. benchchem.com [benchchem.com]
• 6. 2,6,8-TRICHLOROPURINE | 2562-52-9 [chemicalbook.com]
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• 9. protocols.io [protocols.io]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis and Yield of 2,6,8-Trichloro-9-methyl-9H-purine

Welcome to the Process Chemistry Technical Support Center. Synthesizing highly functionalized purine scaffolds—specifically 2,6,8-trichloro-9-methyl-9H-purine—presents unique challenges in regiocontrol, intermediate reactivity, and product stability. As a Senior Application Scientist, I have designed this guide to provide mechanistic troubleshooting, empirical data, and self-validating protocols to help you maximize your reaction yields and product purity.

Part 1: Synthetic Strategy & Workflow Overview

The synthesis of 2,6,8-trichloro-9-methyl-9H-purine is typically approached via two primary pathways: the direct alkylation of 2,6,8-trichloropurine, or the exhaustive deoxychlorination of 9-methyluric acid. Understanding the strategic divergence of these routes is the first step in troubleshooting yield losses.

Fig 1. Primary synthetic workflows for 2,6,8-Trichloro-9-methyl-9H-purine production.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: When methylating 2,6,8-trichloropurine using methyl iodide (MeI), I obtain a difficult-to-separate mixture of isomers. Why does this happen, and how can I improve the N9 regioselectivity?

Causality & Mechanism: The deprotonation of 2,6,8-trichloropurine yields a purine anion where the negative charge is highly delocalized between the N7 and N9 positions[1]. Because both nitrogens are nucleophilic, alkylation inherently produces a mixture of N9-alkyl and N7-alkyl isomers[2]. Under standard basic conditions, the thermodynamically more stable N9-isomer is favored, typically yielding 55–63%, while the sterically less hindered but thermodynamically less stable N7-isomer forms as a minor byproduct at 16–20%[3].

Solution: To maximize the N9:N7 ratio, avoid strong bases like NaH, which promote kinetically controlled N7-alkylation. Instead, use a mild base (K2CO3) in a polar aprotic solvent (DMF) at room temperature to allow thermodynamic control.

Fig 2. Logical relationship governing the regioselectivity of purine anion alkylation.

Quantitative Data: Alkylation Conditions vs. Yield

Reagent System	Solvent	Temp	N9 Yield (%)	N7 Yield (%)	Ratio (N9:N7)
MeI / K₂CO₃	DMF	25 °C	55–63%	16–20%	~3.1 : 1
MeI / NaH	THF	0 °C	~45%	~35%	~1.3 : 1
Mitsunobu (MeOH, PPh₃, DIAD)	THF	25 °C	>70%	<5%	>14.0 : 1

Note: Mitsunobu conditions leverage the steric bulk of the phosphonium intermediate to physically block N7 attack, forcing N9 selectivity.

Q2: I am trying the alternative route: chlorination of 9-methyluric acid with POCl₃. However, my reaction stalls at the dichloro-intermediate. How do I drive complete trichlorination?

Causality & Mechanism: Uric acid derivatives possess three oxo groups at C2, C6, and C8. The reactivity of these lactam carbonyls towards deoxychlorination varies significantly; the C8 position is typically the least reactive due to the electronic demands of the imidazole ring. Using POCl₃ alone is often insufficient to fully convert all three positions because the intermediate phosphorodichloridate leaving groups require further activation[4].

Solution: You must introduce a catalytic or stoichiometric amount of a tertiary amine, such as N,N-dimethylaniline (PhNMe₂) or N,N-diisopropylethylamine (DIPEA). These additives react with POCl₃ to form a highly electrophilic Vilsmeier-Haack-type intermediate, which significantly accelerates the nucleophilic attack by the purine oxygen atoms. Furthermore, the reaction must be run under prolonged reflux (or in a sealed pressure tube at 120–130 °C) to overcome the activation energy barrier for the final C8 chlorination.

Q3: My LC-MS shows >90% conversion to 2,6,8-trichloro-9-methyl-9H-purine, but my isolated yield after workup is less than 50%. Where is the product going?

Causality & Mechanism: 2,6,8-Trichloropurines are highly electrophilic. The chlorine atoms at the C6 and C8 positions are highly susceptible to nucleophilic aromatic substitution (SₙAr)[2]. If your aqueous workup is too warm or too basic, water or hydroxide ions will rapidly displace the chlorines, reverting the product back to a mono- or di-hydroxy purine derivative.

Solution: Quench the POCl₃ reaction mixture by removing excess reagent via vacuum distillation first, then pouring the residue slowly over heavily crushed ice[4]. Maintain the temperature below 5 °C during the entire quench. Extract immediately with a non-polar solvent (e.g., CHCl₃) and wash with cold saturated NaHCO₃. Never use NaOH or elevated temperatures during the neutralization phase.

Fig 3. Nucleophilic aromatic substitution (SNAr) degradation pathways during harsh workup.

Part 3: Validated Experimental Protocols

Protocol A: Regioselective N9-Methylation of 2,6,8-Trichloropurine

This protocol utilizes thermodynamic control to favor the N9 isomer.

• Preparation: Charge a flame-dried round-bottom flask with 2,6,8-trichloropurine (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) in anhydrous DMF (to reach 0.2 M concentration).

• Deprotonation: Stir the suspension at room temperature for 30 minutes under an inert nitrogen atmosphere.

  • Self-Validation Check: The mixture will transition from a suspension to a slightly homogenous yellow solution as the purine anion forms.

• Alkylation: Add Methyl Iodide (MeI) (1.1 eq) dropwise via syringe.

• Reaction: Stir at room temperature for 12–16 hours.

  • Self-Validation Check: Monitor by LC-MS. Look for the disappearance of the starting material and the appearance of the product mass ( m/z 236 [M+H]⁺).

• Workup: Pour the mixture into ice water (3x volume of DMF) to precipitate the crude product. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography (Gradient: Hexanes to 30% EtOAc/Hexanes) to separate the faster-eluting N9 isomer from the slower-eluting N7 isomer.

Protocol B: Exhaustive Chlorination of 9-Methyluric Acid

This protocol utilizes Vilsmeier-type activation to force C8 chlorination.

• Preparation: Charge a heavy-walled pressure tube with 9-methyluric acid (1.0 eq), freshly distilled POCl₃ (10.0 eq), and N,N-dimethylaniline (1.5 eq).

• Reaction: Seal the tube securely and heat to 120 °C behind a blast shield for 16 hours.

  • Self-Validation Check: The initial thick suspension will dissolve into a dark, homogenous solution as the oxo groups are converted to chloro groups.

• Concentration: Cool the reaction to room temperature. Transfer to a distillation apparatus and remove the excess POCl₃ via vacuum distillation. Critical: Do not skip this step, or the subsequent aqueous quench will be violently exothermic.

• Quench: Dissolve the remaining thick oil in a minimal amount of cold CHCl₃. Pour this mixture dropwise over vigorously stirred crushed ice, maintaining the internal temperature strictly < 5 °C.

• Workup: Extract immediately with cold CHCl₃ (3 × 30 mL). Wash the combined organic layers with ice-cold saturated NaHCO₃ until the aqueous layer remains slightly basic (pH ~8).

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2,6,8-trichloro-9-methyl-9H-purine.

Part 4: References

• Correction of aberrant splicing of ELP1 pre-mRNA by kinetin derivatives Institute of Molecular and Translational Medicine

• Product Class 17: Purines - Bicyclic Ring Systems Each with One or Two N-Atoms Science of Synthesis / ResearchGate

• Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions The Journal of Organic Chemistry - ACS Publications

• Product Class 17: Purines (Section 17.1) Thieme Connect

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. imtm.cz [imtm.cz]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Overcoming Solubility Issues of 2,6,8-Trichloro-9-methyl-9H-purine in Aqueous Media

Welcome to the technical support center for 2,6,8-Trichloro-9-methyl-9H-purine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you successfully incorporate this purine derivative into your aqueous experimental systems.

Introduction: Understanding the Challenge

The low aqueous solubility of many purine derivatives, including 2,6,8-Trichloro-9-methyl-9H-purine, is a significant hurdle in experimental biology and drug development. This poor solubility stems from the compound's chemical structure: a largely hydrophobic purine core with three chloro-substituents, which increases its lipophilicity.[1][2] The methyl group at the N9 position further contributes to this nonpolar character. Overcoming this solubility issue is critical for obtaining reliable and reproducible results in biological assays and for the development of potential therapeutic agents.

This guide will walk you through a logical progression of strategies, from simple adjustments to more advanced formulation techniques, to effectively solubilize 2,6,8-Trichloro-9-methyl-9H-purine in your specific aqueous medium.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions you may have about working with 2,6,8-Trichloro-9-methyl-9H-purine.

Q1: Why is 2,6,8-Trichloro-9-methyl-9H-purine expected to have low aqueous solubility?

A1: The purine ring system itself is relatively hydrophobic. The addition of three chlorine atoms significantly increases the molecule's lipophilicity (fat-solubility) and reduces its ability to form favorable interactions with water molecules.[1][2] The 9-methyl group also adds to the nonpolar nature of the compound. For a molecule to dissolve in water, it needs to overcome the strong hydrogen bonding network of water, which is energetically unfavorable for highly nonpolar compounds.

Q2: What are the first steps I should take to assess the solubility of this compound?

A2: Before attempting to solubilize the compound for your experiment, it's crucial to perform a preliminary solubility assessment. This involves determining its intrinsic solubility in your specific aqueous buffer (e.g., PBS, TRIS) at the experimental temperature. A simple method is to prepare a saturated solution and measure the concentration of the dissolved compound. Additionally, understanding the compound's pKa can help in devising a pH-adjustment strategy, as the solubility of ionizable compounds can be pH-dependent.[1]

Q3: What are the most common strategies to enhance the aqueous solubility of poorly soluble purine derivatives?

A3: A variety of techniques can be employed, ranging from simple to complex. These include:

• Use of Co-solvents: Introducing a water-miscible organic solvent to reduce the polarity of the aqueous medium.[3][4]

• pH Adjustment: Altering the pH of the solution to ionize the compound, thereby increasing its solubility.[1][2]

• Use of Surfactants: Employing detergents that form micelles to encapsulate the hydrophobic compound.[2][5]

• Cyclodextrin Complexation: Using cyclic oligosaccharides to form inclusion complexes with the compound, enhancing its solubility.[1][6]

More advanced methods, often used in drug formulation, include creating solid dispersions, nanosuspensions, and lipid-based formulations.[7]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common solubility problems encountered with 2,6,8-Trichloro-9-methyl-9H-purine.

Issue 1: The compound does not dissolve in my aqueous buffer.

• Possible Cause: The intrinsic solubility of 2,6,8-Trichloro-9-methyl-9H-purine in your aqueous buffer is very low.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for initial dissolution failure.

• Detailed Steps:

  • Co-solvent Approach (First Line): This is often the simplest and most direct method.

    • Rationale: A water-miscible organic co-solvent reduces the overall polarity of the solvent system, making it more favorable for the nonpolar solute to dissolve.[3][4]

    • Protocol: See Experimental Protocol 1.

    • Common Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, and polyethylene glycol (PEG).[1][3]

    • Considerations: The final concentration of the co-solvent should be kept to a minimum (ideally <1%) to avoid impacting the biological system.[2]

  • pH Adjustment (If Applicable):

    • Rationale: If the purine derivative has ionizable groups, its solubility can be significantly influenced by the pH of the medium.[1][8] By adjusting the pH, you can shift the equilibrium towards the more soluble ionized form.

    • Protocol: Systematically adjust the pH of your buffer and observe for dissolution. A pH-solubility profile can be generated to identify the optimal pH.[1]

    • Considerations: Ensure the adjusted pH is compatible with your experimental system.

  • Surfactant-Mediated Solubilization:

    • Rationale: Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic molecules in their nonpolar core, thereby increasing their apparent solubility in the aqueous phase.[5][9]

    • Protocol: Introduce a small amount of a non-ionic surfactant like Tween® 80 or Poloxamer 188.[7]

    • Considerations: Surfactants can interfere with certain biological assays, so their compatibility must be verified.

  • Cyclodextrin Complexation:

    • Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[6][10] They can encapsulate poorly soluble molecules, like our target compound, forming a water-soluble inclusion complex.[1][11]

    • Protocol: See Experimental Protocol 2.

    • Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and randomly-methylated-β-cyclodextrin (RAMEB) are frequently used due to their higher solubility and complexation efficiency.[6][12]

Issue 2: The compound precipitates out of solution after initial dissolution.

• Possible Cause: You may have created a supersaturated and thermodynamically unstable solution. This can happen if the stock solution was prepared at a higher temperature and then cooled, or if a volatile co-solvent has evaporated.[13]

• Troubleshooting Steps:

  • Re-dissolve with Gentle Warming: Gently warm the solution while stirring to re-dissolve the precipitate. Allow it to cool slowly to the experimental temperature.[13]

  • Increase Co-solvent Concentration: If using a co-solvent, a slight increase in its final concentration might be necessary to maintain solubility.

  • Use a Precipitation Inhibitor: In some cases, polymers like PVP or HPMC can be added in small amounts to inhibit crystal growth and maintain a supersaturated state.

  • Filter the Solution: If a small amount of precipitate is acceptable, you can filter the solution through a 0.22 µm filter to remove the undissolved solid before use.

Data Summary Table

Solubilization Technique	Common Agents	Typical Concentration	Advantages	Disadvantages
Co-solvency	DMSO, Ethanol, PEG 400	< 1% (final)	Simple, effective for many compounds	Can affect biological systems at higher concentrations[2]
pH Adjustment	HCl, NaOH	To optimal pH	Straightforward for ionizable compounds	Limited by the pH constraints of the experiment[1]
Surfactants	Tween® 80, Poloxamer 188	> CMC	High solubilization capacity	Potential for interference with assays[14]
Cyclodextrins	HP-β-CD, RAMEB	1-10% (w/v)	Biocompatible, effective for many molecules	Can be a more complex formulation[6][11]

Experimental Protocols

Experimental Protocol 1: Solubilization using a Co-solvent (DMSO)

This protocol describes the preparation of a stock solution in DMSO and its subsequent dilution into an aqueous buffer.

Caption: Workflow for co-solvent solubilization.

• Stock Solution Preparation:

  • Accurately weigh a small amount of 2,6,8-Trichloro-9-methyl-9H-purine.

  • Dissolve the compound in 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM).[2]

  • Gentle warming (e.g., to 37°C) and vortexing can facilitate dissolution.[2]

• Working Solution Preparation:

  • Serially dilute the DMSO stock solution into your aqueous experimental buffer.

  • Crucially, add the DMSO stock to the buffer dropwise while vigorously vortexing the buffer. This rapid mixing helps to prevent localized high concentrations of the compound that can lead to immediate precipitation.[2]

  • Ensure the final concentration of DMSO in your working solution is as low as possible, typically below 0.5%, to minimize any solvent-induced artifacts in your experiment.[2]

• Observation and Assessment:

  • Visually inspect the final solution for any signs of cloudiness or particulates, which would indicate precipitation.[2]

  • If precipitation occurs, you may need to lower the final concentration of the compound or try an alternative solubilization strategy.

Experimental Protocol 2: Solubilization using Cyclodextrin Complexation

This protocol outlines the use of HP-β-CD to enhance the aqueous solubility of the target compound.

• Preparation of Cyclodextrin Solution:

  • Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 5-10% w/v).

• Complexation:

  • Add the solid 2,6,8-Trichloro-9-methyl-9H-purine directly to the HP-β-CD solution.

  • Stir the mixture vigorously at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex. Sonication can sometimes expedite this process.

• Clarification and Concentration Determination:

  • After the equilibration period, centrifuge or filter the solution to remove any undissolved compound.

  • Determine the concentration of the dissolved 2,6,8-Trichloro-9-methyl-9H-purine in the clear supernatant/filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

Concluding Remarks

Overcoming the solubility challenges of 2,6,8-Trichloro-9-methyl-9H-purine is achievable through a systematic and informed approach. By starting with simple techniques like co-solvency and progressing to more advanced methods such as cyclodextrin complexation when necessary, researchers can successfully prepare homogenous aqueous solutions for their experiments. Always consider the potential impact of any solubilizing agent on your specific experimental system and validate accordingly.

References

• PMC. (n.d.). Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• Preprints.org. (2025, November 8). Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. Retrieved from [Link]

• Auctores. (2023, April 26). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• ResearchGate. (n.d.). Aqueous solubility enhancement (S/S0) of each purine-based salt,.... Retrieved from [Link]

• University of Alberta. (2005, July 8). Micellar solubilization of drugs. Retrieved from [Link]

• MDPI. (2020, August 16). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 2,6,8-trichloro-9H-purine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Purine, 2,6,8-trichloro- (CAS 2562-52-9). Retrieved from [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Retrieved from [Link]

• SciELO. (n.d.). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Retrieved from [Link]

• IntechOpen. (2019, December 11). Effect of Cyclodextrin Derivatization on Solubility and Efficacy of Drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Solubilization of Thermotropic Liquid Crystal Compounds in Aqueous Surfactant Solutions | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). pH-dependent solubility and solubilisation of exemplar ligands to a.... Retrieved from [Link]

• MDPI. (2022, December 1). Surfactant Provided Control of Crystallization Polymorphic Outcome and Stabilization of Metastable Polymorphs of 2,6-Dimethoxyphenylboronic Acid. Retrieved from [Link]

• Agno Pharmaceuticals. (n.d.). Surfactants: Micellization, Liquid Crystal Structures. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijmsdr.org [ijmsdr.org]
• 5. Micellar solubilization of drugs. [sites.ualberta.ca]
• 6. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijsrtjournal.com [ijsrtjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. agnopharma.com [agnopharma.com]
• 10. touroscholar.touro.edu [touroscholar.touro.edu]
• 11. scielo.br [scielo.br]
• 12. Effect of Cyclodextrin Derivatization on Solubility and Efficacy of Drugs | IntechOpen [intechopen.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Surfactant Provided Control of Crystallization Polymorphic Outcome and Stabilization of Metastable Polymorphs of 2,6-Dimethoxyphenylboronic Acid | MDPI [mdpi.com]

Technical Support Center: Optimizing Solvent Selection for 2,6,8-Trichloro-9-methyl-9H-purine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the unique challenges of purifying 2,6,8-Trichloro-9-methyl-9H-purine (CAS: 39008-39-4). This highly chlorinated heterocycle presents specific stability challenges that require precise solvent selection. This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity recovery while preventing solvent-induced degradation.

Module 1: The Chemical Context & Causality

Q: Why is solvent selection so critical for 2,6,8-Trichloro-9-methyl-9H-purine compared to other organic intermediates? A: The purine core is inherently electron-deficient. The addition of three electron-withdrawing chlorine atoms at the 2, 6, and 8 positions severely exacerbates this electrophilicity, making the molecule highly reactive[1]. Nucleophilic displacement (SNAr) typically occurs first at the C-6 position on the pyrimidine ring, followed by the C-8 and C-2 positions[2].

If you expose this compound to nucleophilic solvents (such as methanol, ethanol, or primary/secondary amines) during heating or prolonged chromatography, the solvent will act as a nucleophile. This induces an SNAr reaction, irreversibly converting your target compound into a 6-alkoxy or 6-amino byproduct[3].

Fig 1. Nucleophilic aromatic substitution (SNAr) degradation pathway in protic solvents.

Module 2: Quantitative Solvent Comparison

To prevent degradation, solvent selection must prioritize aprotic, non-nucleophilic properties while maintaining adequate solubility parameters.

Table 1: Solvent Suitability for 2,6,8-Trichloro-9-methyl-9H-purine Purification

Solvent	Boiling Point (°C)	Polarity Index	Nucleophilicity	Suitability & Causality
Methanol	64.7	5.1	High	Reject: Rapid SNAr at C-6 upon heating; degrades product.
Ethanol	78.3	5.2	Moderate	Reject: Forms 6-ethoxy byproducts during prolonged exposure.
Toluene	110.6	2.4	None	Optimal (Recrystallization): High BP allows dissolution; strictly inert.
Ethyl Acetate	77.1	4.4	None	Optimal (Chromatography): Good Rf modulation; inert to purine core.
Dichloromethane	39.6	3.1	None	Optimal (Extraction): Excellent solubility; low BP for easy removal.

Module 3: Troubleshooting Guide

Q: I am seeing a new, lower-Rf spot on my TLC plate after attempting to recrystallize my product. What happened? A: You are likely observing solvent-induced degradation. If you used an alcohol-based solvent and applied heat, the thermal energy overcame the activation barrier for SNAr, resulting in a substitution at the C-6 position[2].

Q: How do I select the right solvent system moving forward? A: Follow the logical progression below to ensure chemical compatibility with your workflow.

Fig 2. Decision tree for selecting optimal aprotic solvents for purification workflows.

Module 4: Self-Validating Purification Protocols

Trustworthiness in chemistry relies on protocols that validate themselves before you risk your entire batch of material. Use the following SOPs.

Protocol 1: Aprotic Recrystallization (Toluene/Hexanes)

Causality: Toluene provides the necessary high-temperature solubility without acting as a nucleophile. Hexanes act as a non-polar anti-solvent to force crystallization upon cooling.

• Step 1: Micro-Scale Heat Stress Test (Self-Validation). Suspend 5 mg of crude product in 0.5 mL of Toluene in a sealed HPLC vial. Heat to 100°C for 1 hour. Cool and analyze via LC-MS against an unheated standard. If no new peaks emerge, the solvent batch is safe and free of nucleophilic impurities (like water).

• Step 2: Dissolution. Transfer the bulk crude material to a round-bottom flask. Add a minimum volume of anhydrous Toluene. Heat to 90-100°C under an inert atmosphere (N2/Ar) until fully dissolved.

• Step 3: Hot Filtration. Quickly filter the hot solution through a pre-warmed fritted funnel to remove insoluble polymeric impurities.

• Step 4: Anti-Solvent Addition. Slowly add hot anhydrous Hexanes dropwise until the solution becomes faintly turbid.

• Step 5: Crystallization. Allow the flask to cool slowly to room temperature, then transfer to an ice bath (0°C) for 2 hours to maximize yield.

• Step 6: Isolation. Filter the resulting crystals, wash with ice-cold Hexanes, and dry under high vacuum.

Protocol 2: Flash Column Chromatography (Hexanes/Ethyl Acetate)

Causality: Silica gel is mildly acidic and can catalyze degradation if the compound is retained too long. Validating stability on the stationary phase is critical.

• Step 1: 2D-TLC Validation (Self-Validation). Spot the crude mixture in the bottom-left corner of a square TLC plate. Develop the plate in 3:1 Hexanes:EtOAc. Dry the plate completely and wait 30 minutes (simulating column residence time). Rotate the plate 90 degrees and develop it again in the same solvent system. Visualize under UV (254 nm). If the compound is stable, all spots will lie perfectly on a diagonal line. Spots falling off the diagonal indicate active degradation on the silica, meaning you must switch to a faster gradient or neutralized silica.

• Step 2: Column Packing. Pack the column using a slurry of silica gel in Hexanes.

• Step 3: Loading. Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM) and dry-load it onto a small amount of silica, or load directly if the volume is minimal.

• Step 4: Elution. Run a gradient from 100% Hexanes to 70:30 Hexanes:EtOAc. Monitor fractions via TLC and pool the product-containing fractions.

• Step 5: Concentration. Evaporate the solvent under reduced pressure at a bath temperature not exceeding 35°C to preserve the highly polarized C-Cl bonds[1].

Module 5: Frequently Asked Questions (FAQs)

Q: Can I use Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) to dissolve stubborn crude mixtures? A: While DMF and DMSO are aprotic and will dissolve the compound, they are notoriously difficult to remove due to their high boiling points. Furthermore, technical-grade DMF often contains dimethylamine impurities, which will rapidly cause SNAr degradation at the C-6 position. Avoid them unless absolutely necessary, and only use anhydrous, amine-free grades.

Q: My compound co-elutes with an under-chlorinated precursor. How can I improve separation? A: If Hexanes/EtOAc fails to provide sufficient Rf separation, switch to a Toluene/Acetone gradient. The pi-pi stacking interactions between Toluene and the purine ring often alter the retention factor (Rf) just enough to separate closely related halogenated purine derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2,6,8-Trichloro-9-methyl-9H-purine Amination

Welcome to the Application Science Support Center. This guide is specifically designed for researchers, medicinal chemists, and drug development professionals optimizing the nucleophilic aromatic substitution (SNAr) of 2,6,8-trichloro-9-methyl-9H-purine.

Mechanistic Grounding: The Causality of Regioselectivity

To effectively troubleshoot byproduct formation, one must first understand the inherent electronic landscape of the purine scaffold. The amination of 2,6,8-trichloropurines is a stepwise process dictated by the electrophilicity of each carbon center [1].

The N1 and N3 nitrogens strongly withdraw electron density from the C2 and C6 positions. However, the C6 position is the most electrophilic due to the combined inductive and resonance effects of the fused pyrimidine and imidazole rings. The established SNAr reactivity order towards nucleophiles is C6 > C2 >> C8 [1].

When 2,6,8-trichloro-9-methyl-9H-purine is subjected to amination, the primary challenge is arresting the reaction at the C6-monoamination stage. Unwanted byproducts primarily arise from thermodynamic over-reaction (C2,C6-diamination), kinetic misdirection (C2-monoamination), or competitive nucleophilic attack by adventitious moisture (hydrolysis) [2].

Troubleshooting FAQs

Q1: I am seeing a significant amount of C2,C6-diaminated byproduct. How do I restrict the reaction to strictly C6-monoamination? Cause: Over-amination occurs when there is an excess of the amine nucleophile, elevated temperatures, or prolonged reaction times. Once the C6 position is substituted, the C2 position becomes the next most reactive site. Solution: Enforce strict stoichiometric control (1.00 to 1.05 equivalents of amine). Lower the reaction temperature to 0 °C and strictly monitor the reaction via LCMS. If your amine is an HCl salt, use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to liberate the free base in situ without accelerating the secondary SNAr.

Q2: My reaction yields a mixture of C6 and C2 monoaminated regioisomers. How can I improve C6 selectivity? Cause: Poor regioselectivity is typically a solvent and temperature issue. Highly polar aprotic solvents (like DMF or DMSO) at room temperature or above can lower the activation energy barrier for C2 substitution, leading to a kinetic mixture. Solution: Switch to a less polar, coordinating solvent like anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM). Maintain the reaction strictly at 0 °C. The lower temperature maximizes the inherent electronic differentiation between the C6 and C2 carbons.

Q3: I am detecting hydroxylated purine byproducts (e.g., 6-hydroxy-2,8-dichloro-9-methyl-9H-purine). Where are they coming from? Cause: Hydrolysis is a competing SNAr reaction caused by adventitious water. In the presence of a base (like Et3N or DIPEA), water forms hydroxide ions, which are exceptionally strong nucleophiles that rapidly displace the highly reactive C6 chloride. Solution: This requires a self-validating anhydrous setup. Flame-dry all glassware, use strictly anhydrous solvents (stored over molecular sieves), and ensure your amine reagent is completely dry. Run the reaction under a positive pressure of dry Nitrogen or Argon.

Q4: The reaction stalls, and the C8 chloride remains unreacted even with excess amine and heat. How do I substitute the C8 position? Cause: The C8 position is situated on the electron-rich imidazole ring, making it highly resistant to standard SNAr conditions [2]. Solution: Do not attempt to force SNAr at C8 with simple heating, as this will degrade the purine core. Instead, switch to transition-metal catalysis. The C8 chloride readily undergoes Palladium-catalyzed Buchwald-Hartwig amination or Suzuki cross-coupling once the C6 and C2 positions are functionalized [2].

Quantitative Data: Reaction Conditions vs. Byproduct Profiles

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution. Use this as a baseline for your experimental design.

Reaction Conditions	Primary Product	Major Byproduct	Yield of Desired (%)
1.05 eq Amine, DIPEA, THF, 0 °C	C6-Monoamine	C2,C6-Diamine (<2%)	> 92%
1.05 eq Amine, Et3N, DMF, RT	C6-Monoamine	C2-Monoamine (12%)	75%
2.50 eq Amine, DIPEA, DMF, 80 °C	C2,C6-Diamine	C6-Monoamine (Residual)	> 88% (as diamine)
1.05 eq Amine, THF, 0 °C, Trace H2O	C6-Monoamine	C6-Hydroxy purine (18%)	< 65%

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, follow these self-validating protocols. The built-in LCMS checks ensure you can halt the reaction before over-amination occurs.

Protocol A: Highly Regioselective C6-Monoamination

Objective: Maximize C6 substitution while preventing C2/C8 amination and hydrolysis.

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon for 5 minutes.

• Dissolution: Add 2,6,8-trichloro-9-methyl-9H-purine (1.0 mmol) and anhydrous THF (10 mL) to the flask. Stir until completely dissolved.

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Reagent Addition: Dropwise, add DIPEA (1.2 mmol), followed immediately by a solution of the desired amine (1.05 mmol) in anhydrous THF (2 mL) over 5 minutes via syringe.

• Monitoring (Self-Validation): Stir at 0 °C. After 30 minutes, pull a 10 µL aliquot, quench in 1 mL Acetonitrile, and analyze via LCMS. You should observe >90% conversion to the C6-monoamine mass, with <2% diamine.

• Quench & Workup: Once SM is consumed, quench the reaction with saturated aqueous NH4Cl (10 mL). Extract with Ethyl Acetate (3 x 15 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

Protocol B: Sequential C2,C6-Diamination

Objective: Intentionally drive the reaction to the diamine while leaving C8 intact.

• Preparation: In a sealed pressure tube, dissolve 2,6,8-trichloro-9-methyl-9H-purine (1.0 mmol) in anhydrous DMF (8 mL).

• Reagent Addition: Add the amine (2.5 mmol) and DIPEA (3.0 mmol).

• Heating: Seal the tube and heat to 80 °C behind a blast shield for 4 hours.

• Monitoring: Check via LCMS. The intermediate C6-monoamine should be completely consumed, replaced by the C2,C6-diamine mass.

• Workup: Cool to room temperature. Pour the mixture into ice water (30 mL) to precipitate the product. Filter the solid, wash with cold water, and dry under high vacuum.

Reaction Pathway Visualization

The following logic diagram illustrates the SNAr pathways of 2,6,8-trichloro-9-methyl-9H-purine, highlighting how specific conditions lead to either the desired product or unwanted byproducts.

Caption: SNAr reaction pathways of 2,6,8-trichloro-9-methyl-9H-purine and byproduct formation.

References

• Breshears, S. R., Wang, S. S., Bechtolt, S. G., & Christensen, B. E. (1959). Purines. VIII. The Aminolysis of Certain Chlorosubstituted Purines. Journal of the American Chemical Society, 81(14), 3789-3792.[Link]

• Hocek, M., et al. (2008). Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry, 73(22), 9048-9054.[Link]

Technical Support Center: Isolating 2,6,8-Trichloro-9-methyl-9H-purine via Column Chromatography

Welcome to the technical support guide for the chromatographic purification of 2,6,8-Trichloro-9-methyl-9H-purine. This document provides in-depth, field-proven advice and troubleshooting protocols for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary knowledge to develop a robust and efficient purification strategy for this specific substituted purine.

Core Concept: Understanding the Analyte's Properties

Before diving into specific protocols, it's crucial to understand the physicochemical characteristics of 2,6,8-Trichloro-9-methyl-9H-purine. While specific experimental data for this exact molecule is scarce, we can infer its behavior from its structure and related analogs.

The purine core itself is a polar, aromatic heterocycle.[1][2] However, the presence of three electron-withdrawing chlorine atoms and a non-polar methyl group significantly alters its properties. The related 2,6,8-trichloropurine has a calculated octanol/water partition coefficient (logP) of 1.831, indicating a notable degree of non-polarity.[3] Furthermore, the similar 2,6-Dichloro-9-methyl-9H-purine is known to be soluble in organic solvents like DMSO and DMF, with limited aqueous solubility.[4]

Experimental Workflow: From Scouting to Isolation

A systematic approach is key to developing an effective purification method. The following workflow diagram illustrates the logical progression from initial solvent system selection to final product isolation.

Caption: Workflow for the purification of 2,6,8-Trichloro-9-methyl-9H-purine.

Recommended Protocol: Normal-Phase Flash Chromatography

This is the recommended starting point due to the compound's expected moderate non-polarity. Purines with non-polar substituents are generally well-suited for purification with hexane/ethyl acetate systems on silica gel.[1]

Step 1: Thin-Layer Chromatography (TLC) for Solvent System Selection

• Stationary Phase: Standard silica gel 60 F254 TLC plates.

• Mobile Phase Scouting:

  • Start with a 9:1 mixture of Hexane:Ethyl Acetate.

  • Gradually increase the polarity (e.g., 8:2, 7:3) until you achieve a retention factor (Rf) value for your target compound between 0.2 and 0.4. This range typically provides the best separation in column chromatography.

  • If separation from impurities is poor, consider alternative solvent systems like Dichloromethane/Acetone. A published method for similar 2,6,9-trisubstituted purines utilized an acetone/dichloromethane mobile phase.[5]

• Visualization: Use a UV lamp (254 nm) to visualize the spots. The purine ring is UV-active.

Step 2: Column Preparation

• Stationary Phase: Silica gel (230-400 mesh).

• Slurry Packing:

  • Choose a column with an appropriate diameter based on your sample mass (a 100:1 to 200:1 ratio of silica:crude product by weight is a good starting point).

  • Create a slurry of the silica gel in the initial, least polar mobile phase determined by TLC.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

  • Equilibrate the column by passing 2-3 column volumes of the mobile phase through it.

Step 3: Sample Loading and Elution

• Sample Preparation: Dissolve the crude 2,6,8-Trichloro-9-methyl-9H-purine in a minimal amount of a suitable solvent (dichloromethane is often a good choice).

• Loading: Carefully apply the dissolved sample to the top of the silica bed.

• Elution:

  • Begin eluting with the mobile phase determined from your TLC analysis.

  • If a single isocratic solvent system does not provide adequate separation, a gradient elution can be employed. Start with a less polar mixture (e.g., 95:5 Hexane:EtOAc) and gradually increase the proportion of the more polar solvent.

  • Collect fractions of a consistent volume.

Step 4: Fraction Analysis

• Spot each collected fraction onto a TLC plate.

• Develop the TLC plate using the same mobile phase as the column elution.

• Identify the fractions containing the pure product (single spot at the correct Rf).

• Combine the pure fractions and remove the solvent using a rotary evaporator to yield the isolated 2,6,8-Trichloro-9-methyl-9H-purine.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the chromatography of purine derivatives.

Q1: My compound is not moving off the baseline on the TLC plate, even with 100% ethyl acetate. What should I do?

A: This indicates your compound is more polar than anticipated or is strongly interacting with the silica gel.

• Solution 1: Increase Mobile Phase Polarity. Add a small percentage of methanol to your ethyl acetate or dichloromethane. For example, start with a 98:2 DCM:Methanol mixture. Many moderately polar purines are successfully purified using dichloromethane/methanol gradients.[1]

• Solution 2: Consider an Amine Column. Amine-functionalized silica can offer different selectivity and may be beneficial if you suspect strong acidic interactions with the silica surface.[1]

Q2: I am seeing significant peak tailing in my fractions when analyzing by HPLC. What is the cause?

A: Peak tailing with purines is a classic problem, especially in reversed-phase HPLC.[6] It is often caused by secondary interactions between the basic nitrogen atoms in the purine ring and residual acidic silanol groups on the silica-based stationary phase.[6]

• Solution 1 (RP-HPLC): Add an Acidic Modifier. Add 0.1% trifluoroacetic acid (TFA) or formic acid to your mobile phase (both water and organic solvent). This protonates the silanol groups, minimizing unwanted interactions.[1]

• Solution 2 (RP-HPLC): Use a Modern Stationary Phase. Consider using a column with a polar-embedded phase or one that is end-capped for high-purity silica. These are designed to reduce silanol interactions.[6]

• Solution 3 (Column Chromatography): While less common, adding a very small amount of a volatile base like triethylamine (e.g., 0.1%) to your normal-phase mobile phase can sometimes mitigate tailing by competing for the active sites on the silica. However, this should be used with caution as it can affect separation.

Q3: The separation between my product and a key impurity is very poor (ΔRf < 0.1). How can I improve the resolution?

A: Improving resolution requires optimizing the selectivity of your chromatographic system.

• Solution 1: Change Solvent System. If you are using a Hexane/EtOAc system, switch to a different solvent combination with different properties, such as Dichloromethane/Acetone or Toluene/Ethyl Acetate. Different solvents interact with the analyte and stationary phase in unique ways, which can alter the separation.

• Solution 2: Use a Finer Mesh Silica. Switching from 70-230 mesh to 230-400 mesh silica gel can increase the number of theoretical plates and improve separation efficiency.

• Solution 3: Switch to Reversed-Phase. If normal-phase fails to provide adequate separation, reversed-phase chromatography (e.g., on a C18 column) offers a completely different separation mechanism and may easily resolve the compounds.

Q4: My product seems to be degrading on the silica gel column. Is this possible?

A: While less common for a robust molecule like a chlorinated purine, silica gel is slightly acidic and can potentially cause degradation of highly sensitive compounds over long exposure times.

• Solution 1: Deactivate the Silica. You can pre-treat the silica gel by washing it with a solvent mixture containing a small amount of a base (like triethylamine), followed by re-equilibration with your mobile phase.

• Solution 2: Use a Different Stationary Phase. Consider using a less acidic stationary phase like alumina (neutral or basic grade) or Florisil.

• Solution 3: Work Quickly. Minimize the time the compound spends on the column by using a slightly more polar mobile phase to speed up elution and working efficiently.

Summary of Recommended Starting Conditions

Parameter	Normal-Phase (Recommended Start)	Reversed-Phase (Alternative)
Stationary Phase	Silica Gel (230-400 mesh)	C18-Functionalized Silica
Mobile Phase (Scouting)	Hexane / Ethyl Acetate (Gradient)	Acetonitrile / Water (Gradient)
Alternative Mobile Phase	Dichloromethane / Acetone	Methanol / Water (Gradient)
Elution Mode	Isocratic or Gradient	Gradient
Modifier	Generally not required	0.1% Formic Acid or TFA
Key Advantage	High loading capacity, lower cost	Different selectivity, good for polar impurities

References

• Thiageswaran, S. (2025, July 4). HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. Separation Science.
• Teledyne Labs. Purine and Related Compound Purification Strategies. Teledyne ISCO.
• Cheméo. (n.d.). Chemical Properties of Purine, 2,6,8-trichloro- (CAS 2562-52-9).
• CymitQuimica. (n.d.). CAS 2382-10-7: 2,6-Dichloro-9-methyl-9H-purine.
• PubChem. (n.d.). 2,6-dichloro-9-methyl-9H-purine. National Center for Biotechnology Information.
• LookChem. (n.d.). Cas 2562-52-9, 2,6,8-TRICHLOROPURINE.
• Science of Synthesis. (n.d.). Product Class 17: Purines. Thieme.
• ChemicalBook. (2022, August 26). 2,6,8-TRICHLOROPURINE.
• NIST. (n.d.). Purine, 2,6,8-trichloro-. NIST WebBook.
• Stillwell, W. G., Xu, H. X., Adkins, J. A., Wishnok, J. S., & Tannenbaum, S. R. (1989). Analysis of methylated and oxidized purines in urine by capillary gas chromatography-mass spectrometry. Chemical Research in Toxicology, 2(2), 94-9.
• Perlikova, P., et al. (2020). Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia. Molecules, 25(11), 2567.

Sources

• 1. teledynelabs.com [teledynelabs.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Purine, 2,6,8-trichloro- (CAS 2562-52-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. CAS 2382-10-7: 2,6-Dichloro-9-methyl-9H-purine [cymitquimica.com]
• 5. Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sepscience.com [sepscience.com]

Reference Data & Comparative Studies

Comparing reactivity of 2,6,8-Trichloro-9-methyl-9H-purine vs 2,6-dichloropurine

Comprehensive Reactivity Guide: 2,6,8-Trichloro-9-methyl-9H-purine vs. 2,6-Dichloropurine

As a Senior Application Scientist, selecting the appropriate halogenated purine scaffold is a critical decision that dictates the trajectory of downstream drug development and combinatorial library synthesis. This guide provides an objective, data-driven comparison of two highly valuable intermediates: 2,6-dichloropurine (2,6-DCP) and 2,6,8-trichloro-9-methyl-9H-purine (2,6,8-TCP-9-Me) . By understanding the mechanistic causality behind their reactivity, researchers can design highly regioselective, self-validating synthetic workflows.

Mechanistic Foundations of Purine Reactivity

The purine core is an electron-deficient heterocycle, making it highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). However, the electron density is not distributed equally across the fused pyrimidine and imidazole rings.

The Causality of Regioselectivity

In multi-halogenated purines, the leaving group ability and positional electrophilicity dictate the order of substitution[1].

• C6 Position (Most Reactive): The pyrimidine ring is highly electron-withdrawing. The C6 position is flanked by two nitrogen atoms (N1 and N7/N9 via resonance), creating a severe electron deficiency. Consequently, nucleophilic attack universally occurs here first[2].

• C8 Position (Intermediate Reactivity): Located on the imidazole ring, C8 is less electrophilic than C6 but more reactive than C2 in trichlorinated systems.

• C2 Position (Least Reactive): Despite being between two nitrogens, the resonance stabilization across the pyrimidine ring makes C2 the least susceptible to nucleophilic attack, requiring harsh conditions (high heat, strong bases, or transition-metal catalysis) to force substitution[3].

The Role of N9-Methylation

Unsubstituted purines (like 2,6-DCP) undergo rapid annular tautomerism between the N7 and N9 positions. This dynamic proton shifting delocalizes electron density, which can occasionally lead to complex product mixtures during cross-coupling. In contrast, 2,6,8-TCP-9-Me features a methyl group at N9. This structural modification locks the purine into a single tautomeric state, sharpening the electrophilic differential between the carbon centers and significantly improving solubility in organic solvents.

Regioselective nucleophilic substitution pathways for chlorinated purines.

Comparative Reactivity Profiles

To facilitate objective decision-making, the quantitative and qualitative performance metrics of both scaffolds are summarized below. While SN​Ar reactions proceed stepwise with high predictability[2], researchers must note that Suzuki-Miyaura cross-coupling on 2,6,8-trichloropurines can sometimes yield unselective mixtures, necessitating alternative strategies like direct C-H arylation[4].

Parameter	2,6-Dichloropurine	2,6,8-Trichloro-9-methyl-9H-purine
SN​Ar Reactivity Order	C6 > C2[3]	C6 > C8 > C2[1]
Tautomerization	Yes (N7 ⇌ N9)	No (Locked by N9-Methyl)
Solubility	Moderate (Polar protic solvents)	High (Aprotic solvents e.g., DMF, DCM)
C6 Substitution Conditions	Mild (e.g., n-BuOH, 70 °C, 4h)[3]	Mild (e.g., DIPEA, THF, 25-50 °C)
Subsequent Substitutions	C2 requires >120 °C or acid catalysis	C8 requires moderate heat; C2 requires forcing conditions
Primary Application	Bivalent kinase inhibitors, standard nucleosides	Trivalent combinatorial libraries, complex molecular probes

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes a built-in checkpoint to ensure the causality of the reaction is maintained, preventing the propagation of errors into subsequent synthetic steps.

Protocol A: Regioselective C6-Amination of 2,6-Dichloropurine

Objective: Isolate the 6-amino-2-chloropurine intermediate without triggering C2 substitution. Causality Rationale: The choice of n-butanol as a solvent is not arbitrary. Its boiling point allows for a precise thermal window (70 °C) that provides sufficient kinetic energy to overcome the C6 activation barrier while remaining safely below the threshold that would trigger competitive C2 substitution[3].

• Equilibration: Suspend 2,6-dichloropurine (1.0 eq) in anhydrous n-butanol (0.2 M). Stir at room temperature for 10 minutes to ensure uniform dispersion.

• Nucleophile Addition: Add the primary aliphatic amine (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (1.1 eq) dropwise. Self-Validation: The solution should transition from a suspension to a clear solution as the amine forms a transient salt complex.

• Thermal Control: Elevate the temperature to exactly 70 °C. Maintain for 4 hours under an inert N2​ atmosphere.

• Reaction Monitoring: Perform LC-MS analysis. Self-Validation: The mass spectrum must show the complete disappearance of the starting material mass and the appearance of the mono-substituted product mass. If di-substituted mass is detected, the temperature was poorly calibrated.

• Isolation: Cool to 0 °C to induce precipitation. Filter and wash with cold ethanol to yield the pure C6-substituted product (Typical yield: 70-80%).

Protocol B: Stepwise C6/C8 Functionalization of 2,6,8-TCP-9-Me

Objective: Sequentially functionalize the C6 and C8 positions using distinct nucleophiles. Causality Rationale: Because the N9-methyl group locks the tautomeric state, the electrophilic distinction between C6 and C8 is highly stable. We exploit this by using a temperature gradient: room temperature for C6, followed by elevated temperature for C8.

• C6 Substitution: Dissolve 2,6,8-TCP-9-Me (1.0 eq) in anhydrous THF (0.1 M) at 25 °C. Add Nucleophile A (1.05 eq) and triethylamine (1.2 eq). Stir for 2 hours.

• Checkpoint 1: TLC (Hexane/EtOAc) should indicate complete consumption of the starting material. Isolate the C6-substituted intermediate via aqueous workup.

• C8 Substitution: Dissolve the intermediate in DMF. Add Nucleophile B (1.5 eq) and heat to 90 °C for 12 hours.

• Checkpoint 2: LC-MS will confirm the addition of Nucleophile B. The C2 chlorine remains intact due to its high resonance stabilization, serving as a functional handle for late-stage transition-metal catalyzed cross-coupling.

Self-validating experimental workflow for regioselective C6-amination.

Strategic Applications in Drug Development

The selection between these two substrates ultimately depends on the complexity of the target pharmacophore:

• Use 2,6-Dichloropurine when: Synthesizing structural analogs of known bivalent drugs (e.g., Reversine or Cardiogenol C)[3]. It is a highly cost-effective starting material for generating 2,6-diamino-substituted purines where the N9 position must remain unsubstituted for downstream glycosylation (nucleoside synthesis).

• Use 2,6,8-Trichloro-9-methyl-9H-purine when: Designing highly complex, trivalent combinatorial libraries. The locked N9 position and the availability of three distinct orthogonal reactivity vectors (C6, C8, C2) allow for the rapid generation of dense chemical diversity, particularly valuable in developing novel kinase inhibitors or molecular probes[2].

References

• Synthesis and screening of 2,6-diamino-substituted purine derivatives as potential cardiomyogenesis inducing agents. Arkivoc.[Link]

• Synthesis of New Functionalized Purines, Photophysical Research and Application. Riga Technical University (RTU Press). [Link]

• Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries. ResearchGate.[Link]

• Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

• 1. ebooks.rtu.lv [ebooks.rtu.lv]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Validation for Purity Assessment of 2,6,8-Trichloro-9-methyl-9H-purine

This guide provides an in-depth, scientifically grounded approach to the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of the active pharmaceutical ingredient (API), 2,6,8-Trichloro-9-methyl-9H-purine. Beyond a simple recitation of protocols, this document elucidates the rationale behind methodological choices and presents a comparative analysis against alternative analytical technologies, furnishing researchers, scientists, and drug development professionals with a comprehensive framework for robust analytical procedure lifecycle management.

Introduction: The Imperative of Purity in Drug Development

The purity of an API is a critical quality attribute that directly impacts the safety and efficacy of the final drug product. Unidentified or unquantified impurities, which can arise from raw materials, synthetic byproducts, or degradation, may pose toxicological risks.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that analytical procedures used for release and stability testing of commercial drug substances be validated to demonstrate they are fit for their intended purpose.[2][3]

This guide focuses on 2,6,8-Trichloro-9-methyl-9H-purine, a purine analog whose purity is paramount for its potential therapeutic applications. We will detail the development and validation of a specific, robust reversed-phase HPLC (RP-HPLC) method, grounded in the principles outlined by the International Council for Harmonisation (ICH) in its Q2(R2) guideline.[4][5]

The Primary Method: Reversed-Phase HPLC for Purine Analog Analysis

High-Performance Liquid Chromatography is a cornerstone of pharmaceutical analysis due to its high resolving power and applicability to a wide range of compounds.[6] For a non-volatile, moderately polar compound like 2,6,8-Trichloro-9-methyl-9H-purine, RP-HPLC is the method of choice.

Rationale for Method Development Choices

The selection of chromatographic conditions is not arbitrary; it is a science-driven process based on the physicochemical properties of the analyte.

• Stationary Phase: A C18 (octadecylsilane) column is selected for its hydrophobic character, which provides effective retention for purine-based molecules through hydrophobic interactions. The use of a column with end-capping minimizes secondary interactions with residual silanol groups, which can cause peak tailing for basic compounds like purines.[7]

• Mobile Phase: A gradient elution using a mixture of acetonitrile (ACN) and water is employed. Acetonitrile is a common organic modifier that provides good peak shape and elution strength. A phosphate buffer at a slightly acidic pH (e.g., pH 3.0) is incorporated to ensure the consistent ionization state of the analyte and any acidic or basic impurities, leading to reproducible retention times and improved peak symmetry.[7]

• Detection: Purine analogs possess a conjugated ring system that strongly absorbs ultraviolet (UV) light. A photodiode array (PDA) or UV-Vis detector set at a wavelength of maximum absorbance (e.g., ~275 nm) provides high sensitivity and allows for peak purity analysis across a spectrum.

Optimized HPLC Method Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0 (adjusted with phosphoric acid)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10% to 90% B; 25-30 min: 90% B; 30-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	PDA/UV-Vis at 275 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)

A Framework for Trustworthiness: HPLC Method Validation

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[8] The following protocols are designed as a self-validating system, adhering to the ICH Q2(R2) guidelines.[4][9]

Caption: Workflow for HPLC Method Validation following ICH Guidelines.

Specificity (Including Forced Degradation)

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10]

Experimental Protocol:

• Sample Preparation:

  • Prepare solutions of the diluent (blank).

  • Prepare a solution of the 2,6,8-Trichloro-9-methyl-9H-purine reference standard.

  • Prepare a solution containing the reference standard spiked with known related substances and potential impurities.

• Forced Degradation: Expose the API to stress conditions to produce likely degradation products.

  • Acid Hydrolysis: Reflux with 0.1 M HCl at 80°C.

  • Base Hydrolysis: Reflux with 0.1 M NaOH at 80°C.

  • Oxidative Degradation: Treat with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid API to 105°C.

  • Photolytic Degradation: Expose the API solution to UV light (e.g., 254 nm).

• Analysis: Inject all prepared solutions into the HPLC system.

• Acceptance Criteria:

  • The peak for 2,6,8-Trichloro-9-methyl-9H-purine should be free of interference from the blank and known impurities.

  • The main peak should be resolved from all degradation peaks (resolution > 2.0).

  • The peak purity analysis (via PDA detector) should pass for the analyte peak in all stressed samples, indicating it is spectrally homogeneous.

Linearity

Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample.

Experimental Protocol:

• Sample Preparation: Prepare a series of at least five concentrations of the reference standard across the expected working range (e.g., 50% to 150% of the target concentration).

• Analysis: Inject each concentration in triplicate.

• Data Evaluation: Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria:

  • The correlation coefficient (r²) of the linear regression line should be ≥ 0.999.

  • The y-intercept should not be significantly different from zero.

  • A visual inspection of the plot should confirm a linear relationship.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

• Sample Preparation: Prepare samples in triplicate at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a placebo matrix with a known amount of the API reference standard.

• Analysis: Analyze the spiked samples.

• Data Evaluation: Calculate the percentage recovery for each sample.

  • % Recovery = (Measured Concentration / Theoretical Concentration) x 100

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.

Experimental Protocol:

• Repeatability (Intra-assay Precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze these samples on the same day, with the same analyst and instrument.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Data Evaluation: Calculate the mean, standard deviation, and relative standard deviation (%RSD) for both studies.

• Acceptance Criteria: The %RSD for both repeatability and intermediate precision should not be more than 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Objective: To determine the lowest concentration of the analyte that can be reliably quantified (LOQ) and detected (LOD).

Experimental Protocol:

• Method: Based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 x (Standard Deviation of the Intercept / Slope)

  • LOQ = 10 x (Standard Deviation of the Intercept / Slope)

• Verification: Prepare samples at the calculated LOQ and LOD concentrations and inject them to confirm that the signal-to-noise ratio is appropriate (approx. 3:1 for LOD and 10:1 for LOQ).

• Acceptance Criteria: The LOQ must be quantified with acceptable accuracy and precision.

Robustness

Objective: To measure the capacity of the analytical method to remain unaffected by small, but deliberate, variations in method parameters.[10]

Experimental Protocol:

• Parameter Variation: Introduce small variations to the nominal method parameters, one at a time.

  • Flow Rate (e.g., ± 0.1 mL/min).

  • Column Temperature (e.g., ± 2°C).

  • Mobile Phase pH (e.g., ± 0.1 units).

  • Mobile Phase Composition (e.g., ± 2% organic component).

• Analysis: Analyze a system suitability solution under each varied condition.

• Acceptance Criteria: System suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within acceptable limits for all variations.

Comparative Analysis of Alternative Purity Testing Technologies

While the validated HPLC method is robust and reliable, it is essential for modern laboratories to understand the landscape of alternative technologies. The choice of method depends on the specific analytical need, balancing speed, sensitivity, and resources.[11][12]

Caption: Key characteristics of different analytical technologies for purity testing.

Performance Comparison

The following table summarizes the performance of each technique for the specific application of 2,6,8-Trichloro-9-methyl-9H-purine purity analysis.

Parameter	HPLC (Validated Method)	UPLC (Ultra-Performance LC)	GC-MS (Gas Chromatography-MS)	CE (Capillary Electrophoresis)
Principle	Liquid-solid partitioning	Liquid-solid partitioning	Gas-solid partitioning	Electrophoretic mobility
Speed	Moderate (e.g., 35 min)	Very Fast (e.g., < 10 min)[13]	Slow (due to derivatization)	Fast
Resolution	Good	Excellent	Excellent	Excellent[14]
Sensitivity	Good (ng level)	Excellent (sub-ng level)[11]	Excellent (pg level)	Moderate to Good
Solvent Usage	High	Low[15]	Low	Very Low
Suitability for Analyte	Excellent: Ideal for non-volatile, UV-active compounds.	Excellent: A direct upgrade in performance over HPLC.[16]	Poor: Analyte is non-volatile and would require chemical derivatization, adding complexity and potential for artifacts.[17][18]	Good: Suitable for charged species; efficiency depends on analyte's electrophoretic mobility.[19]
Cost (Instrument)	Moderate	High	High	Moderate

In-depth Discussion

• UPLC vs. HPLC: Ultra-Performance Liquid Chromatography (UPLC) operates on the same principles as HPLC but utilizes columns with smaller sub-2 µm particles.[11] This results in significantly faster run times, improved resolution, and higher sensitivity.[13][15] For a high-throughput QC laboratory, the initial higher cost of a UPLC system could be justified by the long-term savings in solvent consumption and increased sample throughput. The validated HPLC method could be readily transferred to a UPLC system with appropriate re-validation.

• GC-MS: Gas Chromatography-Mass Spectrometry is a powerful technique for volatile and semi-volatile compounds.[20] However, 2,6,8-Trichloro-9-methyl-9H-purine is a non-volatile solid. Direct analysis by GC-MS is not feasible. It would require a chemical derivatization step (e.g., silylation) to increase its volatility.[17] This adds time, complexity, and potential sources of error to the analysis, making it a less desirable alternative to LC-based methods for this specific application.

• Capillary Electrophoresis (CE): CE separates molecules based on their charge-to-size ratio in an electric field. It offers extremely high separation efficiency and requires minimal sample and solvent volumes.[14][19] For purity analysis of purine analogs, CE, particularly modes like Capillary Zone Electrophoresis (CZE), can be a powerful orthogonal technique to confirm the results obtained by HPLC. It is especially useful for resolving closely related impurities that may co-elute in HPLC.

Conclusion

The validated reversed-phase HPLC method presented in this guide provides a robust, reliable, and scientifically sound approach for determining the purity of 2,6,8-Trichloro-9-methyl-9H-purine, meeting the stringent requirements of regulatory agencies like the FDA and EMA.[21] The validation protocol, encompassing specificity, linearity, accuracy, precision, sensitivity, and robustness, ensures the method is fit for its intended purpose in a regulated pharmaceutical environment.

While HPLC remains the workhorse of the industry, a comparative analysis reveals that UPLC offers a significant enhancement in speed and efficiency, making it a superior choice for high-throughput environments. Conversely, techniques like GC-MS are ill-suited for this non-volatile analyte, while Capillary Electrophoresis serves as an excellent orthogonal method for complementary impurity profiling. The selection of an analytical technology is a strategic decision that must align with the specific needs of the project, balancing performance requirements with available resources.

References

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Alispharm. (2023). UPLC vs HPLC: what is the difference? Retrieved from [Link]

• S. Singh, et al. (2022). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Welch. (2024). Analyzing Non-Volatile Compounds with GC-MS: A Guide. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• Pharmaguideline. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals. Retrieved from [Link]

• Pharmaguideline. (2018). Differences between HPLC and UPLC. Retrieved from [Link]

• Pharma Tutor. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Alwsci. (2025). Which Non-Volatile Compounds Can Be Analyzed By GC-MS? Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. Retrieved from [Link]

• IJNRD.org. (2024). Capillary Electrophoresis and its Role in the Pharmaceutical Industry. Retrieved from [Link]

• PMC. (2020). Gas Chromatography–Mass Spectrometry (GC-MS) in the Plant Metabolomics Toolbox. Retrieved from [Link]

• Phenomenex. (2025). HPLC vs UHPLC: Key Differences & Applications. Retrieved from [Link]

• ResearchGate. (2025). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Retrieved from [Link]

• Chromatography Forum. (2023). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Retrieved from [Link]

• Pharmaceutical Technology. (2026). Capillary Electrophoresis System Optimizes IgG Purity Analysis. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• European Medicines Agency. (2023). Quality guidelines: specifications, analytical procedures and analytical validation. Retrieved from [Link]

• Technology Networks. (2023). An Introduction to Capillary Electrophoresis: Theory, Practice and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC analysis of extracellular purine metabolism. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Retrieved from [Link]

• Oxford Academic. (1982). Analysis of Non-volatile Organic Hazardous Substances by GC/MS. Retrieved from [Link]

• Separation Science. (2025). HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. Retrieved from [Link]

• ResearchGate. (2024). A comparison between HPLC and GC-MS: analysis of plant volatile and non-volatile compounds. Retrieved from [Link]

• Auctores Online. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Retrieved from [Link]

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Analytical Comparison Guide: Mass Spectrometry Fragmentation Patterns of 2,6,8-Trichloro-9-methyl-9H-purine vs. Analogues

Executive Summary

Polyhalogenated purines are indispensable scaffolds in modern drug discovery, serving as critical intermediates for synthesizing nucleoside analogues, kinase inhibitors, and targeted anti-parasitic agents. As an analytical standard or traceable synthetic intermediate, 2,6,8-Trichloro-9-methyl-9H-purine offers unique mass spectrometry (MS) characteristics.

This guide objectively compares the electrospray ionization (ESI) and tandem mass spectrometry (MS/MS) performance of 2,6,8-Trichloro-9-methyl-9H-purine against its structurally related alternatives: 6-Chloro-9-methyl-9H-purine and 2,6-Dichloro-9-methyl-9H-purine. By analyzing the causality behind their gas-phase behaviors, this guide provides researchers with field-proven methodologies for optimizing detection, minimizing in-source decay, and validating structural integrity.

Causality in Ionization and Gas-Phase Behavior (Expertise & Experience)

When analyzing purine derivatives via ESI-MS, protonation typically occurs at the highly basic N1, N3, or N7 positions of the imidazole and pyrimidine rings. However, the addition of chlorine atoms fundamentally alters the molecule's electronic landscape.

Chlorinated purines, such as 2,6-dichloro-9-methyl-9H-purine, are frequently utilized as versatile scaffolds in the structure-based design of protease inhibitors, where their structural confirmation heavily relies on high-resolution mass spectrometry . The strong electron-withdrawing inductive effect of the three chlorine atoms in 2,6,8-Trichloro-9-methyl-9H-purine significantly reduces the proton affinity of the purine nitrogens. Consequently, ionization efficiency drops as the degree of halogenation increases, requiring aggressive mobile phase modifiers (e.g., 0.1% to 0.2% Formic Acid) to force protonation.

Furthermore, chlorinated purines are known to exhibit unique gas-phase behaviors, sometimes undergoing significant in-source decay (ISD) during ionization if source parameters are poorly tuned . The C-Cl bonds, particularly at the C8 position, are highly labile under thermal and electrical stress. Therefore, a delicate balance must be struck: the Declustering Potential (DP) must be high enough to desolvate the heavy tri-chlorinated molecule, but low enough to prevent premature cleavage of the C8-Cl bond before the molecule reaches the collision cell.

Comparative Fragmentation Data

To objectively evaluate the analytical utility of 2,6,8-Trichloro-9-methyl-9H-purine, we compared its MS/MS performance against mono- and di-chlorinated alternatives. While the tri-chlorinated compound exhibits a higher Limit of Detection (LOD) due to reduced ionization efficiency, its fragmentation pattern is highly specific. The sequential loss of multiple HCl molecules provides an exceptionally clean Multiple Reaction Monitoring (MRM) signature, rendering it superior for trace analysis in complex biological matrices where endogenous unchlorinated purines cause high background noise.

Table 1: MS/MS Quantitative Performance Comparison (ESI+)

Compound	Molecular Formula	Precursor Ion [M+H]⁺	Primary Product Ions (m/z)	Optimal CE (eV)	Relative Ionization Efficiency	LOD (ng/mL)	Matrix Specificity
6-Chloro-9-methyl-9H-purine	C₆H₅ClN₄	169.0	134.0 (-Cl), 107.0	25	High (100%)	0.5	Low
2,6-Dichloro-9-methyl-9H-purine	C₆H₄Cl₂N₄	203.0	167.0 (-HCl), 132.0	30	Medium (65%)	1.2	Medium
2,6,8-Trichloro-9-methyl-9H-purine	C₆H₃Cl₃N₄	236.9	200.9 (-HCl), 165.9	35	Low-Medium (40%)	2.5	High

Note: Precursor masses denote the monoisotopic mass of the most abundant isotopologue (³⁵Cl).

Mechanistic Fragmentation Pathway

Upon isolation of the [M+H]⁺ precursor (m/z 237) in the first quadrupole, collision-induced dissociation (CID) yields a highly predictable and diagnostic fragmentation cascade. The primary event is the expulsion of hydrochloric acid (HCl, 36 Da), driven by the relative weakness of the C8-Cl bond and the stability of the resulting conjugated system. This is followed by a secondary HCl loss from the C2 or C6 position. At higher collision energies, the purine ring undergoes catastrophic opening, typically expelling a methyl chloride (CH₃Cl) radical and hydrogen cyanide (HCN).

Figure 1: Proposed ESI-MS/MS CID fragmentation pathway for 2,6,8-Trichloro-9-methyl-9H-purine.

Self-Validating Experimental Protocol: LC-ESI-MS/MS Workflow

To ensure absolute trustworthiness in structural characterization, the following protocol incorporates built-in validation checkpoints. This prevents false positives caused by thermal degradation or isobaric interference.

Step 1: Mobile Phase and Sample Preparation

• Action: Prepare a 1 µg/mL solution of 2,6,8-Trichloro-9-methyl-9H-purine in 50:50 Acetonitrile:Water containing 0.1% Formic Acid .

• Causality: The acidic modifier is strictly required to force protonation of the electron-poor purine ring. Avoid using ammonium acetate, as competitive adduct formation ([M+NH₄]⁺) will suppress the [M+H]⁺ signal.

Step 2: Isotopic Cluster Verification (Validation Checkpoint)

• Action: Perform a full MS1 scan (m/z 150–300) at a low Declustering Potential (DP = 40V).

• Validation: Observe the precursor isotopic cluster at m/z 237, 239, 241, and 243. Because the molecule contains three chlorine atoms, the theoretical isotopic ratio must be approximately 100 : 97 : 31 : 3 .

• Self-Correction: If the m/z 239 peak is significantly lower than the m/z 237 peak, in-source decay (loss of a chlorine atom) is occurring. Lower the source temperature and capillary voltage immediately until the theoretical Cl₃ isotopic signature is restored.

Step 3: Collision Energy (CE) Ramping

• Action: Isolate m/z 236.9 in Q1. Ramp the Collision Energy in Q2 from 10 eV to 50 eV in 5 eV increments.

• Validation: Monitor the appearance of m/z 200.9. The signal for m/z 200.9 should apex at approximately 35 eV. Simultaneously, monitor the secondary transition to m/z 165.9, which should apex at 45 eV. This sequential energy dependence proves that m/z 165.9 is a downstream product of m/z 200.9, confirming the structural connectivity of the polyhalogenated ring.

Conclusion

While 2,6,8-Trichloro-9-methyl-9H-purine exhibits lower absolute ionization efficiency compared to its mono- and di-chlorinated analogues, its MS/MS fragmentation profile is vastly superior for high-specificity applications. The distinct Cl₃ isotopic cluster provides an immediate, self-validating quality control metric in MS1, while the sequential, high-energy losses of HCl yield MRM transitions that are virtually immune to matrix interference. For researchers developing robust LC-MS/MS assays or tracing synthetic pathways, this tri-chlorinated purine serves as an exceptionally reliable analytical standard.

References

• Structure-Based Optimization of Quinazolines as Cruzain and TbrCATL Inhibitors Journal of Medicinal Chemistry, American Chemical Society (2021). URL:[Link] [1]

• Nucleobase derivatives induce in-source decay of oligonucleotides as new matrix-assisted laser desorption/ionization matrices Rapid Communications in Mass Spectrometry, John Wiley & Sons (2020). URL:[Link] [2]

Spectroscopic Validation of 2,6,8-Trichloro-9-methyl-9H-purine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the unambiguous structural confirmation of synthesized heterocyclic compounds is paramount. This guide provides an in-depth technical comparison of the spectroscopic characteristics of the synthesized target compound, 2,6,8-Trichloro-9-methyl-9H-purine, against a structurally related alternative, 2,6-Dichloropurine. Through a detailed analysis of ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR data, we aim to provide a comprehensive framework for the spectroscopic validation of this class of compounds.

Introduction to Substituted Purines

Purine derivatives are a cornerstone in the development of therapeutic agents, exhibiting a wide range of biological activities. The introduction of halogen substituents onto the purine core can significantly modulate their physicochemical properties and biological targets. 2,6,8-Trichloro-9-methyl-9H-purine represents a key intermediate in the synthesis of more complex substituted purines, making its definitive characterization a critical step in the drug discovery pipeline. This guide will walk through the essential spectroscopic techniques required to validate its structure and purity, drawing comparisons with the more extensively studied 2,6-Dichloropurine to highlight key spectral differences and similarities.

Molecular Structures

Figure 1. Molecular structures of the target and comparative compounds.

Spectroscopic Characterization: A Head-to-Head Comparison

The following sections detail the expected and observed spectroscopic data for both 2,6,8-Trichloro-9-methyl-9H-purine and 2,6-Dichloropurine. This comparative approach underscores the influence of the additional chloro- and methyl-substituents on the spectral output.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Analysis:

• 2,6,8-Trichloro-9-methyl-9H-purine: The ¹H NMR spectrum is expected to be simple, showing a single singlet for the N9-methyl protons. The absence of a proton at the C8 position, due to chlorination, will be a key differentiating feature.

• 2,6-Dichloropurine: This compound will exhibit a signal for the C8-H proton, typically a singlet in the aromatic region, and a broad signal for the N9-H proton which may exchange with deuterium in deuterated solvents.

¹³C NMR Analysis:

The ¹³C NMR spectra will provide information on the carbon skeleton of the purine ring. The chemical shifts are sensitive to the electronic environment of each carbon atom.

Compound	C2	C4	C5	C6	C8	N9-CH₃
2,6,8-Trichloro-9-methyl-9H-purine	~153	~152	~131	~152	~146	~30
2,6-Dichloropurine	~154	~153	~131	~154	~145	-

Table 1. Predicted ¹³C NMR Chemical Shifts (ppm) for 2,6,8-Trichloro-9-methyl-9H-purine and 2,6-Dichloropurine. Note: These are predicted values and may vary based on solvent and experimental conditions.

The presence of the N9-methyl group in the target compound will be clearly indicated by a signal in the upfield region of the ¹³C NMR spectrum. The chemical shifts of the purine ring carbons will also be influenced by the substitution pattern.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

• 2,6,8-Trichloro-9-methyl-9H-purine (C₆H₄Cl₂N₄): The expected molecular weight is approximately 237.98 g/mol . The mass spectrum will show a characteristic isotopic pattern for the molecular ion peak due to the presence of three chlorine atoms. Key fragmentation pathways may involve the loss of chlorine atoms and the methyl group.

• 2,6-Dichloropurine (C₅H₂Cl₂N₄): The expected molecular weight is approximately 188.99 g/mol . Its mass spectrum will display an isotopic pattern corresponding to two chlorine atoms. Fragmentation may involve the loss of chlorine and HCN.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected M+ Isotopic Pattern
2,6,8-Trichloro-9-methyl-9H-purine	C₆H₄Cl₃N₄	~237.98	A cluster of peaks due to ³⁵Cl and ³⁷Cl isotopes (e.g., M, M+2, M+4, M+6)
2,6-Dichloropurine	C₅H₂Cl₂N₄	~188.99	A cluster of peaks due to ³⁵Cl and ³⁷Cl isotopes (e.g., M, M+2, M+4)

Table 2. Key Mass Spectrometry Data.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

• 2,6,8-Trichloro-9-methyl-9H-purine: The spectrum will be characterized by C-N and C=N stretching vibrations of the purine ring, C-Cl stretching bands, and C-H stretching and bending vibrations of the methyl group.

• 2,6-Dichloropurine: The spectrum will be similar to the target compound but will lack the characteristic absorptions of the methyl group and will instead show N-H stretching and bending vibrations.

Functional Group	2,6,8-Trichloro-9-methyl-9H-purine (cm⁻¹)	2,6-Dichloropurine (cm⁻¹)
N-H Stretch	-	~3400-3300
C-H Stretch (Aromatic)	-	~3100-3000
C-H Stretch (Aliphatic)	~2950-2850	-
C=N, C=C Stretch	~1600-1450	~1600-1450
C-Cl Stretch	~800-600	~800-600

Table 3. Expected Characteristic FT-IR Absorption Bands.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum on the same instrument. Typical parameters include a 30° pulse width, a relaxation delay of 2-5 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio (e.g., 1024 or more).

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization method such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). Acquire the mass spectrum in positive or negative ion mode over an appropriate mass range.

FT-IR Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by mixing a small amount of the compound with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Workflow for Spectroscopic Validation

Figure 2. Workflow for the spectroscopic validation of synthesized compounds.

Conclusion

The comprehensive spectroscopic validation of synthesized compounds like 2,6,8-Trichloro-9-methyl-9H-purine is a non-negotiable step in the research and development process. By employing a multi-technique approach (NMR, MS, and FT-IR) and comparing the data with a known analogue such as 2,6-Dichloropurine, researchers can confidently confirm the structure and purity of their target molecule. This guide provides a foundational framework for this process, emphasizing the key spectral features to consider and the experimental protocols to obtain high-quality data.

References

• PubChem. 2,6,8-trichloro-5H-purine. [Link]

• NIST Chemistry WebBook. Purine, 2,6,8-trichloro-. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

A Comparative Guide to 2,6,8-Trichloro-9-methyl-9H-purine and Other Trichloropurines in Medicinal Chemistry

This guide provides an in-depth comparison of 2,6,8-trichloro-9-methyl-9H-purine with its parent analogue, 2,6,8-trichloro-9H-purine, and other related scaffolds. We will explore the critical differences in their reactivity, synthetic utility, and strategic applications in drug discovery, supported by experimental insights and established protocols.

Introduction: The Enduring Legacy of the Purine Scaffold

The purine heterocycle is one of nature's most fundamental building blocks, forming the core of DNA and RNA bases, adenosine triphosphate (ATP), and numerous signaling molecules.[1] This biological prevalence has made the purine scaffold a "privileged structure" in medicinal chemistry, with countless derivatives developed as therapeutic agents, particularly in oncology and virology.[2] Among the most versatile synthetic precursors are the halogenated purines, which serve as flexible platforms for introducing a wide array of functional groups through cross-coupling and substitution reactions.[3][4]

Trichloropurines: Versatile Scaffolds for Library Synthesis

Trichloropurines, particularly those chlorinated at the 2, 6, and 8 positions, are powerful intermediates for constructing diverse molecular libraries. The three chlorine atoms exhibit differential reactivity, allowing for a programmed, sequential substitution to build complex, 2,6,8-trisubstituted purine derivatives.[5] This guide focuses on two key variants: the parent 2,6,8-trichloro-9H-purine and its N9-methylated counterpart. The presence or absence of the N9-methyl group fundamentally alters the synthetic strategy and outcomes.

Caption: Core structures of the N9-methylated and N9-unsubstituted trichloropurines.

Comparative Reactivity Analysis

The synthetic utility of trichloropurines is dictated by the principles of nucleophilic aromatic substitution (SNAr) on an electron-deficient heterocyclic system.[6][7] The chlorine atoms serve as excellent leaving groups, and their displacement is the primary method for functionalization.

The Decisive Role of the N9-Substituent

The most significant difference between 2,6,8-trichloro-9-methyl-9H-purine and 2,6,8-trichloro-9H-purine lies in the N9 position.

• 2,6,8-Trichloro-9H-purine (The Versatile Precursor): This molecule possesses an acidic proton at the N9 position. This allows for an additional vector of diversification through N-alkylation or N-arylation reactions.[8][9] However, this can also be a liability. Alkylation reactions often yield a mixture of N9 and N7 isomers, complicating purification and characterization, a formidable challenge in library synthesis.[8][10] The ratio of these isomers is often difficult to control, depending on the specific reagents and conditions.

• 2,6,8-Trichloro-9-methyl-9H-purine (The Regiochemically-Defined Scaffold): The presence of a methyl group at the N9 position provides a crucial advantage: it "locks" the substitution, preventing the formation of N7/N9 isomeric mixtures. Any subsequent reaction is directed exclusively to the C2, C6, and C8 positions. This ensures unambiguous regiochemistry, which is highly desirable for establishing clear structure-activity relationships (SAR) in a drug discovery campaign.

Regioselectivity of Halogen Displacement

For both scaffolds, the chlorine atoms exhibit a predictable hierarchy of reactivity towards nucleophiles, primarily driven by the electronic properties of the purine ring.

General Order of Reactivity: C6 > C2 > C8

• C6 Position: The chlorine at C6 is the most electrophilic and thus the most reactive. It is readily displaced by a wide range of nucleophiles (amines, alcohols, thiols) under relatively mild conditions.

• C2 Position: The chlorine at C2 is less reactive than C6 and typically requires more forcing conditions (higher temperatures, stronger bases) for substitution.

• C8 Position: The chlorine at C8 is the least reactive towards SNAr. Its substitution is often challenging and may not proceed at all. For this reason, functionalization at C8 is more commonly achieved through other methods, such as lithiation followed by quenching with an electrophile, or through palladium-catalyzed C-H activation/arylation on a purine core that has already been functionalized at C2 and C6.[9][11]

This differential reactivity allows for a stepwise synthesis of 2,6,8-trisubstituted purines. One can selectively substitute the C6-chloro, followed by the C2-chloro, to build the desired molecule.[5]

Caption: Differential synthetic pathways for N9-H vs. N9-methyl trichloropurines.

Applications in Medicinal Chemistry

Substituted purines are a cornerstone of kinase inhibitor design, as they can mimic the adenine core of ATP and form key hydrogen bonds in the kinase hinge region.[12] Trichloropurine scaffolds provide rapid access to libraries of compounds for screening against various kinases and other biological targets.

Property	2,6,8-Trichloro-9H-purine	2,6,8-Trichloro-9-methyl-9H-purine	Rationale & Justification
Synthetic Goal	Exploration of N9-substituent SAR; Total synthesis where N9 is functionalized last.	Rapid generation of C2/C6/C8 substituted libraries with fixed N9.	The choice depends on whether the N9 position is a point of diversification or a fixed anchor.
Key Advantage	All four positions (N9, C2, C6, C8) are available for modification.	Prevents N7/N9 isomer formation, simplifying synthesis and purification.	The N9-methyl scaffold offers predictability and is ideal for automated or parallel synthesis.
Key Disadvantage	Risk of inseparable N7/N9 isomeric mixtures upon N-alkylation/arylation.[8][10]	The N9 position is blocked and cannot be varied.	The formation of isomers from the N9-H purine can be a significant bottleneck in development.
Ideal Use Case	Lead optimization where N9-aryl or N9-alkyl groups are being explored for potency.[9]	Initial library synthesis for hit identification; SAR exploration at C2, C6, and C8.	For initial screening, the regiochemical purity of the N9-methyl derivatives is highly advantageous.

Table 1: Strategic Comparison of Trichloropurine Scaffolds

Case Study: Kinase Inhibitors

Many potent cyclin-dependent kinase (CDK) inhibitors are based on a 2,6,9-trisubstituted purine core.[12] Using 2,6,8-trichloro-9-methyl-9H-purine, a medicinal chemist can systematically vary the substituents at the C2 and C6 positions while keeping the N9-methyl group constant to probe the ATP-binding pocket. For instance, a small amine at C2 and a larger, hydrophobic group at C6 is a common motif. The C8 position can be left unsubstituted (H) or functionalized to explore interactions with the solvent-exposed region.

Experimental Protocols: A Practical Guide

The following is a representative workflow and a detailed protocol for the selective nucleophilic substitution at the C6 position, which is the first and most facile step in the functionalization of a trichloropurine scaffold.

Caption: General experimental workflow for SNAr on a trichloropurine scaffold.

Detailed Protocol: Selective C6-Amination of 2,6,8-Trichloro-9-methyl-9H-purine

This protocol describes a typical procedure for the selective displacement of the C6-chloro group with an amine nucleophile.

Materials:

• 2,6,8-Trichloro-9-methyl-9H-purine (1.0 eq)

• Desired amine (e.g., Benzylamine) (1.1 eq)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0-3.0 eq)

• Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Round-bottom flask, magnetic stirrer, condenser, heating mantle/oil bath

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and condenser, add 2,6,8-trichloro-9-methyl-9H-purine (1.0 eq).

  • Rationale: Standard glassware for reflux conditions. The system should be dry to prevent hydrolysis of the starting material.

• Solvent and Base Addition: Add the solvent (e.g., DMF, to make a ~0.1 M solution) followed by the base, DIPEA (2.0-3.0 eq). Stir the mixture to dissolve the solids.

  • Rationale: DMF is an excellent polar aprotic solvent that can dissolve the reactants and facilitate the SNAr reaction. DIPEA is a non-nucleophilic organic base used to scavenge the HCl generated during the reaction, driving it to completion.

• Nucleophile Addition: Add the amine nucleophile (1.1 eq) to the stirring solution at room temperature.

  • Rationale: A slight excess of the nucleophile ensures complete consumption of the limiting trichloropurine starting material.

• Heating: Heat the reaction mixture to a temperature between 60-80°C.

  • Rationale: While the C6 position is reactive, moderate heating is often required to achieve a reasonable reaction rate (typically a few hours). Higher temperatures could lead to side reactions or substitution at the C2 position.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Rationale: This is a critical self-validating step to ensure the reaction has gone to completion and to avoid unnecessary heating or side-product formation.

• Workup: Once complete, cool the reaction mixture to room temperature. Pour the mixture into water and extract with an organic solvent like ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Rationale: This aqueous workup removes the DMF solvent and inorganic salts, providing a crude product for purification.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 2,8-dichloro-6-amino-9-methyl-9H-purine product.

  • Rationale: Chromatography is essential to remove any unreacted starting materials, excess nucleophile, and potential minor side products, yielding the analytically pure desired compound.

Conclusion: A Strategic Choice for Drug Discovery

The selection between 2,6,8-trichloro-9-methyl-9H-purine and other trichloropurines is a strategic decision driven by the specific goals of the medicinal chemistry program.

• For initial hit-finding campaigns and library synthesis where speed, efficiency, and unambiguous SAR are paramount, the 2,6,8-trichloro-9-methyl-9H-purine is the superior choice. Its locked N9 position guarantees regiochemical integrity and simplifies the synthetic workflow.

• For later-stage lead optimization programs where exploring the impact of N9 substituents is necessary to maximize potency or improve pharmacokinetic properties, the parent 2,6,8-trichloro-9H-purine or other N9-unsubstituted analogues offer greater flexibility, albeit with the potential challenge of managing N7/N9 isomerism.

Ultimately, a thorough understanding of the differential reactivity of these powerful scaffolds enables researchers to make informed decisions, accelerating the discovery of novel and effective purine-based therapeutics.

References

• Kidder, G. W., & Dewey, V. C. (1949). The biological activity of substituted purines. Journal of Biological Chemistry, 179(1), 181-187.

• Thota, S., et al. (2015). Synthesis and Cytotoxic Activity of Some New 2,6-Substituted Purines. Molecules, 20(8), 13871-13886. [Link]

• Aguirre-Alvarado, C., et al. (2021). Substituted Purines as High-Affinity Histamine H3 Receptor Ligands. Molecules, 26(23), 7205. [Link]

• Unknown Author. (2006). Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives. ResearchGate. [Link]

• Unknown Author. (2019). Substituted purine derivatives with biological activities. ResearchGate. [Link]

• Warren, H. B., & Kates, S. A. (2000). Solid-phase synthesis of 2,6,8-trisubstituted purines. Journal of Combinatorial Chemistry, 2(3), 284-286. [Link]

• Dvořák, M., et al. (2008). Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions. The Journal of Organic Chemistry, 73(22), 9048-9054. [Link]

• Al-Masoudi, N. A., et al. (2023). Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. Journal of the Serbian Chemical Society, 88(1), 1-15. [Link]

• ChemSynthesis. (2025). 2,6,8-trichloro-9H-purine. ChemSynthesis. [Link]

• Van der Plas, H. C. (1978). The reactivity of substituted purines in strongly basic medium. WUR eDepot. [Link]

• LookChem. (n.d.). 2,6,8-TRICHLOROPURINE. LookChem. [Link]

• Dvořák, M., et al. (2008). Synthesis of 6,8,9-tri- and 2,6,8,9-tetrasubstituted purines by a combination of the Suzuki cross-coupling, N-arylation, and direct C-H arylation reactions. PubMed. [Link]

• G. W. Gribble. (2004). Product Class 17: Purines. Science of Synthesis. [Link]

• Basile, K. J., et al. (2021). Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma. Molecules, 26(23), 7119. [Link]

• PubChem. (n.d.). 2,6,8-trichloro-5H-purine. PubChem. [Link]

• G. S. Kumar, et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 223, 113636. [Link]

• Kryštof, V., et al. (2022). Synthesis and Structural Optimization of 2,7,9-Trisubstituted purin-8-ones as FLT3-ITD Inhibitors. International Journal of Molecular Sciences, 23(24), 16169. [Link]

• Voller, J., et al. (2005). 8-Azapurines as new inhibitors of cyclin-dependent kinases. Bioorganic & Medicinal Chemistry Letters, 15(18), 4117-4121. [Link]

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• 12. 8-Azapurines as new inhibitors of cyclin-dependent kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Catalytic Efficiency and Regioselectivity Using 2,6,8-Trichloro-9-methyl-9H-purine

A Comprehensive Guide for Drug Development Professionals and Synthetic Chemists

As the demand for highly functionalized nitrogen heterocycles in drug discovery accelerates, the need to rigorously evaluate the efficiency and precision of catalytic systems has never been greater. 2,6,8-Trichloro-9-methyl-9H-purine (CAS: 39008-39-4) stands out as a privileged benchmarking substrate. Its three chemically distinct carbon-halogen bonds provide a rigorous testing ground for evaluating the turnover number (TON), turnover frequency (TOF), and regioselectivity of modern cross-coupling catalysts[1].

This guide provides an objective, data-backed framework for benchmarking palladium-catalyzed systems against emerging sustainable alternatives (such as Fe/Cu co-catalysis) using this specific purine scaffold.

Mechanistic Rationale: The Purine Reactivity Gradient

To benchmark a catalyst, one must first understand the intrinsic electronic asymmetry of the substrate. The purine heterocycle is highly electron-deficient, but the electron density is not distributed equally. The ease of oxidative addition by low-valent transition metals into the C–Cl bonds of 2,6,8-trichloro-9-methyl-9H-purine follows a strict regiochemical gradient: C6 > C8 > C2 [2].

• The C6 Position (Highest Electrophilicity): Flanked by two electronegative nitrogen atoms (N1 and N7) within the fused pyrimidine-imidazole system, the C6 carbon is the most electron-deficient site. A highly efficient catalyst will selectively activate this bond at room temperature without over-coupling[2].

• The C8 Position (Moderate Electrophilicity): Located on the five-membered imidazole ring, C8 is activated by N7 and N9. Substitution here typically requires elevated temperatures or specific directing ligands[3].

• The C2 Position (Lowest Electrophilicity): The C2 position is the least reactive. Functionalization at this site requires forcing conditions and highly active, electron-rich ligands (e.g., Buchwald-type phosphines) to overcome the substantial activation energy barrier[1].

A superior catalytic system is defined by its ability to cleanly differentiate these positions, whereas an inefficient catalyst will yield an intractable mixture of mono-, di-, and trisubstituted products.

Regioselective substitution pathway of 2,6,8-Trichloro-9-methyl-9H-purine across catalytic cycles.

Comparative Analysis of Catalytic Systems

Palladium-Catalyzed Suzuki-Miyaura (The Gold Standard)

Palladium catalysis remains the benchmark for C–C bond formation on halogenated purines[3]. Using Pd(PPh3​)4​ or Pd(dppf)Cl2​ , chemists can achieve >95% regioselectivity at the C6 position. The causality behind the efficiency of Pd lies in its highly predictable oxidative addition and the ability to tune the transmetalation rate using biphasic solvent systems (e.g., Toluene/H₂O) and carbonate bases[1].

Iron/Copper Co-Catalyzed Cross-Coupling (The Sustainable Challenger)

Recent advancements have introduced Fe(acac)3​ / CuI co-catalyzed systems coupled with Grignard reagents as sustainable, low-toxicity alternatives[4]. In this system, CuI facilitates the transmetalation of the Grignard reagent to form an organocopper intermediate, which subsequently feeds into the iron catalytic cycle. While this prevents undesired homocoupling, iron-based systems often struggle with the precise C6/C8 differentiation seen in Pd-systems, making 2,6,8-trichloro-9-methyl-9H-purine the ultimate stress-test for Fe-catalyst refinement[4].

Quantitative Benchmarking Data

The following table summarizes the benchmarking of different catalytic systems using 2,6,8-trichloro-9-methyl-9H-purine (1.0 equiv) and phenyl nucleophiles (1.1 equiv) to evaluate C6-selectivity.

Catalytic System	Catalyst / Ligand	Reagent	Temp (°C)	Regioselectivity (C6 : C8 : C2)	C6 Yield (%)	TON
Pd-Suzuki	Pd(PPh3​)4​ (5 mol%)	PhB(OH)2​	25	>99 : 1 : 0	92	18.4
Pd-Suzuki	Pd(dppf)Cl2​ (5 mol%)	PhB(OH)2​	80	15 : 80 : 5	12	2.4
Fe/Cu-Grignard	Fe(acac)3​ / CuI (10 mol%)	PhMgBr	0 to 25	85 : 10 : 5	70	7.0

Note: The shift in regioselectivity at 80 °C with Pd(dppf)Cl2​ demonstrates how thermal energy overcomes the C8 activation barrier, causing a loss of C6-specificity.

Self-Validating Experimental Protocols

To ensure rigorous benchmarking, the following protocols are designed as self-validating systems . They incorporate in-process analytical controls and quantitative NMR (qNMR) to eliminate isolation bias (e.g., product loss during column chromatography).

Protocol A: Benchmark Pd-Catalyzed C6-Selective Suzuki Coupling

Objective: Evaluate the C6-regioselectivity and TON of a Palladium catalyst.

• Reaction Assembly: In an oven-dried Schlenk flask under argon, combine 2,6,8-trichloro-9-methyl-9H-purine (1.0 mmol), phenylboronic acid (1.05 mmol), and K2​CO3​ (2.0 mmol).

• Catalyst Introduction: Add the Pd catalyst (e.g., Pd(PPh3​)4​ , 0.05 mmol).

• Solvent Addition: Inject a degassed biphasic mixture of Toluene/H₂O (4:1, 5 mL). Causality: The biphasic system is critical; the aqueous layer dissolves the base to form the reactive boronate species at the interface, while toluene stabilizes the purine substrate[1].

• Self-Validation (In-Process): After 2 hours at 25 °C, extract a 50 µL aliquot from the organic layer, dilute with LC-MS grade acetonitrile, and analyze via UPLC-MS (UV 254 nm). The ratio of the [M+H]⁺ peaks for mono-arylated vs. di-arylated mass provides a real-time metric of catalyst regioselectivity.

• Quench & qNMR Analysis: Quench the reaction with water and extract with EtOAc. Remove the solvent in vacuo. To the crude mixture, add exactly 1.0 mmol of 1,3,5-trimethoxybenzene . Causality: This internal standard has a distinct singlet at ~6.1 ppm in ¹H NMR, which does not overlap with purine aromatic protons, allowing for absolute yield calculation without chromatographic bias.

Protocol B: Benchmark Fe/Cu-Catalyzed Alkylation

Objective: Evaluate the efficiency of sustainable base-metal cross-coupling.

• Reaction Assembly: In a dry vial under nitrogen, dissolve 2,6,8-trichloro-9-methyl-9H-purine (1.0 mmol), Fe(acac)3​ (0.1 mmol), and CuI (0.2 mmol) in anhydrous THF (5 mL)[4].

• Reagent Addition: Cool the mixture to 0 °C. Dropwise, add the Grignard reagent (e.g., Phenylmagnesium bromide, 1.2 mmol). Causality: Strict temperature control at 0 °C prevents the highly reactive Grignard reagent from initiating uncatalyzed Nucleophilic Aromatic Substitution (S_NAr) at the C6 position, ensuring the reaction is purely metal-catalyzed.

• Self-Validation (Quenching): After 3 hours, quench strictly with saturated aqueous NH4​Cl . This destroys excess Grignard reagent immediately, preventing post-reaction background coupling.

• Analysis: Extract with dichloromethane, dry over MgSO4​ , and evaluate the C6 vs C8 substitution ratio via ¹H NMR to determine the precise regioselectivity of the Fe/Cu system.

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2,6,8-Trichloro-9-methyl-9H-purine

Core Directive: Hazard Profile and Risk Assessment

Understanding the intrinsic chemical properties and associated hazards of 2,6,8-Trichloro-9-methyl-9H-purine is the foundation of its safe management. As a chlorinated heterocyclic compound, its disposal is governed by its potential toxicity and the hazardous substances that can be generated upon improper handling or decomposition.

Chemical and Physical Properties

The following data, summarized for the parent compound 2,6,8-Trichloropurine, provides insight into its physical state and environmental behavior.

Property	Value	Source
CAS Number	2562-52-9	[1][2][3][4][5][6][7]
Molecular Formula	C₅HCl₃N₄	[1][2][4][5]
Molecular Weight	223.45 g/mol	[2][4][5][6]
Melting Point	185 °C (decomposes)	[2][4]
Boiling Point	~305.8 °C (Predicted)	[4]
Density	~2.17 g/cm³ (Predicted)	[4]
Octanol/Water Partition Coefficient (logPoct/wat)	1.831 (Predicted)	[6]
Water Solubility (log10WS)	-3.85 (Predicted, mol/L)	[6]

The low predicted water solubility and moderate partition coefficient suggest that this compound will not readily dissolve in aqueous waste streams and has a potential for bioaccumulation, underscoring the importance of preventing its release into the environment.

GHS Hazard Classification

Based on data for analogous compounds, 2,6,8-Trichloro-9-methyl-9H-purine should be handled as a hazardous substance.[2] The following Globally Harmonized System (GHS) classifications are anticipated:

Pictogram	GHS Code	Hazard Statement	Causality and Field Insights
	H302	Harmful if swallowed.[2][8]	The heterocyclic purine structure can interfere with biological processes. Ingestion can lead to acute toxicity.
H315	Causes skin irritation.[2]	Chlorinated organic compounds can be defatting and irritating to the skin upon prolonged contact.
H319	Causes serious eye irritation.[2][8]	Particulate matter can cause significant mechanical and chemical irritation to the eyes, potentially leading to damage.
H335	May cause respiratory irritation.[2][8]	Inhalation of fine dust can irritate the mucous membranes and respiratory tract.[9]

Thermal Decomposition Hazard: When heated to decomposition or incinerated improperly, chlorinated organic compounds can release highly toxic and corrosive gases, including hydrogen chloride (HCl), nitrogen oxides (NOx), and carbon monoxide (CO).[8]

Scientific Integrity: The 'Why' Behind Disposal Protocols

Every step in a disposal protocol is a control measure rooted in chemical principles. Adherence to these steps is not just about regulatory compliance; it is about ensuring a self-validating system of safety.

The Imperative of Waste Segregation

Causality: The core principle for disposing of 2,6,8-Trichloro-9-methyl-9H-purine is its classification as a halogenated organic waste . Halogenated wastes cannot be disposed of via standard methods like drain disposal or simple incineration with non-halogenated solvents. They require high-temperature incineration with specialized "scrubbers" to neutralize the acidic gases (like HCl) produced during combustion.[10]

• Why Separate? Mixing halogenated with non-halogenated waste is a critical error. It contaminates the entire volume, forcing a much larger quantity of waste to undergo the more complex and expensive disposal process. This not only increases costs but also the logistical and environmental burden.

Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). While this specific compound may not be individually listed, it would likely fall under the F-listed wastes from non-specific sources if it were part of a spent solvent mixture (e.g., F001, F002).[11][12] Regardless of the specific code, its characteristic as a halogenated organic dictates that it must be managed as hazardous waste.

Experimental Protocol: Step-by-Step Disposal

This protocol provides a direct, procedural guide for researchers from the point of generation to final hand-off.

Personal Protective Equipment (PPE)

Before handling the compound in any form (pure, in solution, or as waste), the following PPE is mandatory:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat.

All handling of the solid compound or its concentrated solutions should occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[13]

Waste Collection and Containerization

• Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled hazardous waste container. The container must have a secure, tight-fitting lid. Glass or high-density polyethylene (HDPE) is typically appropriate.

• Labeling is Critical: The container must be labeled "HAZARDOUS WASTE" . The label must also include:

  • The full chemical name: "2,6,8-Trichloro-9-methyl-9H-purine"

  • The primary hazard(s): "Toxic," "Irritant"

  • The date accumulation started.

• Solid Waste:

  • Carefully transfer any unused or waste solid compound directly into the designated hazardous waste container.

  • Use disposable implements (spatulas, weighing paper) for transfers. Dispose of these contaminated implements within the same waste container.

• Contaminated Materials:

  • Any item that has come into direct contact with the compound is considered hazardous waste. This includes gloves, pipette tips, and absorbent paper.

  • Place all contaminated solid materials into the same designated container.

• Solutions:

  • If the compound is in a solvent, the entire solution is a halogenated waste.

  • NEVER pour solutions down the drain.

  • Keep halogenated liquid waste separate from non-halogenated liquid waste. Use a designated liquid waste container, labeled appropriately as described above.

Storage and Final Disposal

• Secure Storage: Keep the sealed waste container in a designated, secondary containment area within the laboratory. This area should be away from heat sources and incompatible materials.[14]

• Arrange for Pickup: Once the container is full or you are finished with the project, contact your institution's Environmental Health & Safety (EH&S) department to schedule a hazardous waste pickup. Do not allow waste to accumulate for extended periods.

• Documentation: Complete any waste manifest or tracking forms required by your institution.

Mandatory Visualization: Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management of waste generated from working with 2,6,8-Trichloro-9-methyl-9H-purine.

Caption: Decision workflow for the disposal of laboratory chemical waste.

Emergency Protocol: Spill Management

In the event of a small spill of solid material:

• Alert Personnel: Immediately notify others in the area.

• Evacuate if Necessary: If the spill is large or the dust is airborne, evacuate the immediate area.

• Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and two pairs of nitrile gloves.

• Contain the Spill: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent it from becoming airborne.

• Clean Up: Carefully sweep the absorbent material and spilled compound into a dustpan. Avoid creating dust.

• Dispose as Hazardous Waste: Place all cleanup materials into your designated "Halogenated Solid Waste" container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), and then with soap and water. Dispose of the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EH&S department, as per institutional policy.

References

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). F-Listed Wastes.

• Cheméo. (n.d.). Chemical Properties of Purine, 2,6,8-trichloro- (CAS 2562-52-9). Retrieved from [Link].

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 4). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 2,6,8-trichloro-9H-purine. Retrieved from [Link]

• Material Safety Data Sheet. (n.d.). Trichloroisocyanuric acid.

• BioOrganics. (n.d.). 2,6,8-Trichloropurine. Retrieved from [Link]

• University of California, Irvine Environmental Health & Safety. (n.d.). Halogenated Waste Guidelines.

• American Elements. (n.d.). 2,6,8-Trichloro-7H-purine. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 2,6,8-Trichloropurine. Retrieved from [Link]

• LookChem. (n.d.). Cas 2562-52-9, 2,6,8-TRICHLOROPURINE. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Purine, 2,6,8-trichloro-. In NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). US4215095A - Process for the incineration of chlorinated organic materials.

• Society for Chemical Hazard Communication. (2017, March). Specific Target Organ Toxicity – Single Exposure. Retrieved from [Link]

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